Methyl 2-(fluorosulfonyl)-4-nitrobenzoate

Core Science & Biosynthesis

Methyl 2-(fluorosulfonyl)-4-nitrobenzoate molecular weight and formula

An In-depth Technical Guide to Methyl 2-(fluorosulfonyl)-4-nitrobenzoate: Synthesis, Properties, and Applications in Drug Discovery

Introduction

Methyl 2-(fluorosulfonyl)-4-nitrobenzoate is a specialized organic compound characterized by a benzoate core functionalized with a fluorosulfonyl group at the 2-position, a nitro group at the 4-position, and a methyl ester. This specific substitution pattern, particularly the ortho relationship between the nitro and sulfonyl fluoride groups, places it within a class of molecules gaining significant attention in medicinal chemistry. The ortho-nitro sulfonyl fluoride (NSF) motif has been identified as a promising pharmacophore for the development of novel therapeutics, including antibiotics active against drug-resistant pathogens.[1]

This guide provides a comprehensive technical overview of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate, designed for researchers, chemists, and drug development professionals. While this precise isomer is not as widely documented as its counterparts, this document extrapolates its core characteristics and outlines a robust synthetic strategy based on established chemical principles and data from closely related analogues. We will delve into its physicochemical properties, a detailed, step-by-step synthetic pathway with mechanistic insights, and its potential applications as a covalent modifier in drug discovery.

Core Physicochemical Properties

The fundamental properties of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate are derived from its constituent atoms. These quantitative data are summarized below.

Property	Value	Source
Molecular Formula	C₈H₆FNO₆S	Calculated
Molecular Weight	263.20 g/mol	Calculated
Physical State	Solid at 20°C (Predicted)	Inferred from related compounds

Note: Experimental data such as melting point and boiling point are not available for this specific isomer. However, based on analogous structures like 4-methylsulfonyl-2-nitrobenzoic acid, it is predicted to be a solid at room temperature.

Proposed Synthesis and Mechanistic Rationale

The synthesis of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate is a multi-step process requiring careful control of reaction conditions. The proposed pathway begins with a suitable precursor and proceeds through chlorosulfonation, nucleophilic fluorination, and final esterification.

Overall Synthetic Workflow

The logical flow from a common starting material to the final product is illustrated below. This pathway is designed for efficiency and relies on well-documented transformations.

Caption: Covalent modification of a protein nucleophile by a sulfonyl fluoride warhead.

Potential as a Novel Antibiotic Pharmacophore

Recent studies have demonstrated that aromatic sulfonyl fluorides with an ortho-nitro group possess significant antibacterial activity, including against multidrug-resistant strains like MRSA and Acinetobacter baumannii. [1]This class of compounds represents a new pharmacophore for antibiotic development. The proposed mechanism involves the covalent modification of essential bacterial proteins, leading to cell death. The low molecular weight and high efficacy of these fragments make them excellent candidates for further optimization in drug discovery programs. [1]

Safety and Handling

As with any specialized laboratory chemical, Methyl 2-(fluorosulfonyl)-4-nitrobenzoate and its intermediates should be handled with appropriate care.

• General Handling: Use in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Hazards of Related Compounds:

  • Nitroaromatics: Can be toxic and are often skin and eye irritants.

  • Sulfonyl Halides: Are reactive and can be corrosive. They are sensitive to moisture.

• Storage: Store in a cool, dry place away from moisture and incompatible materials such as strong oxidizing agents.

Conclusion

Methyl 2-(fluorosulfonyl)-4-nitrobenzoate is a compound of significant interest due to its ortho-nitro sulfonyl fluoride motif, a pharmacophore with demonstrated potential in the development of novel covalent inhibitors and antibiotics. While not a widely cataloged chemical, its synthesis is achievable through a logical and scalable sequence of established organic reactions. This guide provides the foundational knowledge for researchers to synthesize, handle, and explore the applications of this and related compounds, paving the way for new discoveries in medicinal chemistry and drug development.

References

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reactivity profile of electron-deficient fluorosulfonyl probes

An In-depth Technical Guide to the Reactivity Profile of Electron-Deficient Fluorosulfonyl Probes

Abstract

Sulfonyl fluorides (SFs) have rapidly emerged from a class of serine protease inhibitors to a versatile family of warheads for chemical biology and covalent drug discovery.[1][2][3] Their unique balance of stability in aqueous environments and tunable reactivity towards a range of nucleophilic amino acid residues makes them exceptionally powerful tools.[2][3][4] This guide provides an in-depth exploration of the . We will dissect the underlying principles of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, detail the probes' reactivity with various proteinogenic nucleophiles, and provide field-proven insights into the rational design and application of these tools for researchers, medicinal chemists, and drug development professionals.

Introduction: The Rise of a Privileged Warhead

For decades, the discovery of targeted covalent inhibitors was dominated by electrophiles aimed at the hyper-reactive cysteine residue. However, the infrequent presence of cysteine in protein binding pockets limited the scope of this approach.[5] This challenge spurred the exploration of warheads capable of targeting other, more abundant nucleophilic residues. Sulfonyl fluorides have risen to prominence as a solution, offering a "beyond cysteine" strategy by effectively targeting lysine, tyrosine, serine, and histidine residues.[3][5][6][7]

The power of the sulfonyl fluoride lies in the unique nature of the sulfur(VI)-fluorine bond. It is thermodynamically stable and generally resistant to hydrolysis, yet poised for reaction with a proximal nucleophile within the specific microenvironment of a protein binding site.[1][4] This "proximity-enabled" reactivity forms the basis of the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a concept introduced by K. Barry Sharpless that has become a cornerstone of modern click chemistry.[6][8][9] By rendering the aryl ring of an aryl sulfonyl fluoride electron-deficient, typically through the installation of electron-withdrawing groups, the electrophilicity of the sulfur center can be enhanced, allowing for a tunable and predictable modulation of reactivity.[1][5]

The Chemistry of Reactivity: Mechanism and Influencing Factors

The covalent modification of a protein by a sulfonyl fluoride probe is a nucleophilic substitution reaction at the hexavalent sulfur center. The reaction is believed to proceed through an associative mechanism, where the incoming nucleophilic amino acid side chain attacks the electrophilic sulfur atom. This process is highly dependent on the precise geometry and electrostatic environment of the protein binding pocket, which can stabilize the transition state and facilitate the departure of the fluoride leaving group.[9][10]

Ar-S(O)₂(F)---Nuc-Protein Transition State

>]; "Product" [label="Ar-SO₂-Nuc-Protein + HF"];

} } enddot Figure 1: General mechanism of covalent protein modification by a sulfonyl fluoride probe.

Several factors govern the reactivity and selectivity of these probes:

• Nucleophile Identity and pKa: The intrinsic nucleophilicity of the target amino acid is a primary determinant. The reactivity order at physiological pH is generally Cys > Tyr > Lys > His > Ser/Thr.[7] However, the local microenvironment can significantly perturb the pKa of a residue, making a typically less reactive residue (like lysine) highly nucleophilic and accessible for modification.[11]

• Electronic Properties of the Probe: This is the cornerstone of designing "electron-deficient" probes. Attaching electron-withdrawing groups (EWGs) like -NO₂ or -CN to the aryl ring enhances the electrophilicity of the sulfur atom, increasing its reactivity. Conversely, electron-donating groups (EDGs) decrease reactivity. This allows for the fine-tuning of a probe's potency and can help mitigate off-target reactions by tempering excessively high reactivity, which can lead to hydrolytic instability.[1]

• Proximity and Orientation: The initial non-covalent binding affinity (K_I) of the probe to the target protein is critical. This step positions the sulfonyl fluoride warhead in close proximity and in the correct orientation to the target nucleophile, effectively increasing the local concentration and facilitating the irreversible covalent reaction (k_inact).[7]

Reactivity Profile with Proteinogenic Nucleophiles

A key advantage of sulfonyl fluoride probes is their ability to engage a diverse set of nucleophilic amino acids.[3][7][12]

• Lysine (Lys): Lysine is a frequent target for sulfonyl fluorides.[5][11] The resulting sulfonamide bond is highly stable.[10] Often, the targeted lysine has a perturbed pKa due to its location in the protein's microenvironment, enhancing its nucleophilicity at physiological pH.[11]

• Tyrosine (Tyr): Tyrosine is another excellent target, forming a stable sulfonate ester linkage.[1][5] The rational targeting of tyrosine residues has been successfully demonstrated in the development of inhibitors for enzymes like the mRNA decapping scavenger enzyme DcpS.[11][13]

• Serine (Ser) and Threonine (Thr): Historically, sulfonyl fluorides like PMSF and AEBSF are best known as classic inhibitors of serine proteases, where they react with the catalytic serine.[3] This reactivity is also applicable to threonine.

• Histidine (His): While less common, the covalent targeting of histidine by sulfonyl fluorides has been documented, expanding the repertoire of these versatile probes.[5][14]

• Cysteine (Cys): Sulfonyl fluorides react rapidly with cysteine. However, the resulting thiosulfonate ester adduct is often unstable and can undergo hydrolysis, making SFs generally unsuitable for the durable covalent inhibition of cysteine residues.[1][5] This characteristic distinguishes them from traditional cysteine-targeting warheads like acrylamides.

Quantitative Data Summary

The reactivity of a covalent probe is often characterized by the second-order rate constant k_inact/K_I. The table below provides a conceptual summary of how probe electronics influence reactivity.

Probe Type	Aryl Substituent (Example)	Sulfur Electrophilicity	Reactivity (k_inact/K_I)	Hydrolytic Stability	Typical Use Case
Electron-Deficient	-NO₂ (para-nitro)	High	High	Lower	Potent probes, activity-based profiling
Electron-Neutral	-H (unsubstituted)	Moderate	Moderate	Moderate	General purpose probes, initial screening
Electron-Rich	-OCH₃ (para-methoxy)	Low	Low	Higher	Scaffolds requiring high stability

This table is illustrative. Actual values are system-dependent and must be determined empirically.

Experimental Design & Protocols

A self-validating experimental workflow is crucial for ensuring the scientific integrity of studies involving covalent probes.

Protocol 1: General Protein Labeling with a Fluorosulfonyl Probe

This protocol describes a basic workflow to assess the covalent modification of a purified protein.

• Reagent Preparation:

  • Prepare a 10-100 mM stock solution of the fluorosulfonyl probe in anhydrous DMSO.

  • Prepare the target protein in a suitable, non-nucleophilic buffer (e.g., HEPES or phosphate buffer, pH 7.4). Rationale: Avoid buffers with primary or secondary amines like Tris, as they can react with the probe.

• Labeling Reaction:

  • In a microcentrifuge tube, combine the protein (final concentration typically 1-10 µM) with the probe (final concentration 10-100 µM, a 10-fold molar excess is a good starting point).

  • Incubate the reaction at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 1-4 hours). It is advisable to perform a time-course experiment (e.g., 0, 15, 30, 60, 120 min) to monitor the reaction progress.

• Quenching and Sample Preparation:

  • Quench the reaction by adding SDS-PAGE loading buffer containing a reducing agent like DTT or BME.

  • Boil the sample for 5 minutes at 95°C.

• Analysis:

  • Analyze the samples by SDS-PAGE to observe any mobility shifts, although this is often not apparent.

  • The primary analysis method is Liquid Chromatography-Mass Spectrometry (LC-MS). Analyze the intact protein to confirm the mass shift corresponding to the addition of the probe minus hydrogen fluoride (HF).[13]

  • For site identification, perform a tryptic digest of the labeled protein followed by LC-MS/MS analysis to pinpoint the exact modified residue(s).

Protocol 2: Competitive Activity-Based Protein Profiling (ABPP)

This protocol is used to assess the selectivity of a non-covalent inhibitor in a complex biological sample (e.g., cell lysate).[13]

• Sample Preparation:

  • Prepare proteomes from cells or tissues by standard methods (e.g., sonication or Dounce homogenization) in a suitable buffer.

• Competitive Inhibition:

  • Pre-incubate the proteome (e.g., 1 mg/mL) with varying concentrations of your reversible test inhibitor for 30 minutes at 25°C. Rationale: This allows the reversible inhibitor to bind to its targets.

• Probe Labeling:

  • Add a broadly reactive, alkyne-functionalized fluorosulfonyl probe to the proteome and incubate for a defined time (e.g., 30 minutes). Rationale: The probe will label the active sites of enzymes that are not already occupied by the test inhibitor.

• Click Chemistry and Detection:

  • Perform a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction to attach a reporter tag (e.g., Rhodamine-azide for in-gel fluorescence or Biotin-azide for enrichment and mass spectrometry).[15]

• Analysis:

  • Gel-Based: Separate proteins by SDS-PAGE and visualize labeled proteins using a fluorescence scanner. A decrease in fluorescence intensity for a specific band indicates that the test inhibitor binds to and protects that protein from probe labeling.

  • MS-Based: For proteome-wide analysis, use a biotin tag, enrich the labeled proteins on streptavidin beads, perform on-bead digestion, and analyze the resulting peptides by LC-MS/MS to identify and quantify the targets of the inhibitor.[16]

Applications and Future Outlook

The tunable reactivity and broad targeting scope of electron-deficient fluorosulfonyl probes have cemented their role in modern chemical biology and drug discovery.

• Covalent Inhibitors: They are used to develop potent and durable inhibitors, particularly for challenging targets like kinases and protein-protein interactions.[11][17][18]

• Activity-Based Protein Profiling (ABPP): SF probes are central to ABPP platforms for target identification, selectivity profiling of drugs, and functional enzyme annotation in complex proteomes.[15][19][20]

• Molecular Glues and Cross-linkers: Their ability to react with surface-exposed residues makes them suitable for developing chemical cross-linkers to study protein-protein interactions.[5]

The future of fluorosulfonyl chemistry is bright. Ongoing research focuses on developing probes with even greater selectivity, exploring novel activation mechanisms within the cell, and integrating them into multi-component reaction platforms for high-throughput synthesis and screening.[21][22] The continued exploration of the vast chemical space of SuFEx-enabled probes promises to unlock new therapeutic targets and deepen our understanding of complex biological systems.

References

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• Various Authors. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design.
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• Various Authors. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Merck Millipore.
• Kelly, J. W., et al. (n.d.).
• Moses, J. E., et al. (2019). The growing applications of SuFEx click chemistry. Chemical Society Reviews.
• Sharpless, K. B., et al. (2019). SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase.
• Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science.
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• Various Authors. (n.d.). Detection of ABP binding sites and competitive ABPP.
• Jones, L. H., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. PMC, NIH.
• Various Authors. (2023).
• Various Authors. (n.d.). Examples of functionalized arylsulfonyl fluorides as activity-based probes.
• Cravatt, B. F., et al. (2015). Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes. ACS Chemical Biology.
• Peng, T., et al. (2022). Fatty Acyl Sulfonyl Fluoride as an Activity-Based Probe for Profiling Fatty Acid-Associated Proteins in Living Cells. ChemBioChem, 23(4).
• Various Authors. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PMC.
• Various Authors. (n.d.). Aryl Fluorides for Kinase Inhibition: Covalent Drug Discovery. Thesis.
• Various Authors. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.
• Various Authors. (n.d.). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Journal.
• Various Authors. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules, 28(7), 3042.
• Various Authors. (n.d.). Chemical structure, syntheses and warhead reactivity of a) aryl...
• Various Authors. (n.d.). Activity Based Protein Profiling ABPP. Mtoz Biolabs.
• Various Authors. (n.d.). Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes.
• Various Authors. (n.d.).
• Various Authors. (n.d.). Covalent Peptide-based N-Myc/Aurora-A Inhibitors bearing Sulfonyl Fluoride Warheads. Preprint.
• Various Authors. (2025). Proximity-induced SuFEx increases the potency of cytosolic nucleotidase inhibitors and reveals a rare example of covalently targeted histidine. RSC Publishing.
• Various Authors. (2025). Direct introduction of R-SO2F moieties into proteins and protein-polymer conjugation using SuFEx chemistry.
• Various Authors. (n.d.). Pentafluorobenzene Sulfonamide as a Novel, Tunable Warhead for Selective Protein Modification.
• Various Authors. (n.d.). Targeted sulfur(VI)

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An In-depth Technical Guide to 2-Fluorosulfonyl Benzoate Derivatives: Synthesis, Reactivity, and Applications in Covalent Drug Discovery

Introduction: The Rise of Sulfonyl Fluorides as Privileged Covalent Warheads

In the landscape of modern drug discovery and chemical biology, the pursuit of highly specific and durable therapeutic agents has led to a renaissance in the field of covalent inhibitors.[1][2] Unlike their non-covalent counterparts, covalent inhibitors form a stable bond with their biological target, offering enhanced potency and a prolonged duration of action.[1] For decades, the focus of covalent drug design has been predominantly on targeting the nucleophilic cysteine residue. However, the relatively low abundance of cysteine in protein binding sites has necessitated the exploration of alternative electrophilic "warheads" capable of reacting with other amino acid residues.[2][3]

Enter the sulfonyl fluorides (SFs), a class of electrophiles that have emerged as exceptionally versatile tools for covalent targeting.[4][5][6] Possessing a unique balance of aqueous stability and context-dependent reactivity, SFs can engage a broader range of nucleophilic amino acid residues, including serine, threonine, tyrosine, lysine, and histidine, in addition to cysteine.[2][4][5] This expanded targeting scope significantly broadens the "druggable" proteome, opening up new avenues for therapeutic intervention.[7] This guide will provide an in-depth exploration of a specific and promising subclass: the 2-fluorosulfonyl benzoate derivatives. We will delve into their synthesis, explore their reactivity profile, and discuss their burgeoning applications as chemical probes and covalent inhibitors.

PART 1: The Chemistry of 2-Fluorosulfonyl Benzoate Derivatives

Synthesis of the 2-Fluorosulfonyl Benzoate Scaffold

The synthesis of 2-fluorosulfonyl benzoate derivatives can be approached through several reliable methods, primarily involving the conversion of corresponding sulfonic acids or sulfonyl chlorides. A general and efficient one-pot synthesis starting from commercially available sulfonates or sulfonic acids has been developed, offering a practical entry point for chemists.[8]

Key Synthetic Approaches:

• From Sulfonic Acids/Sulfonates: A facile cascade process allows for the direct transformation of abundant and inexpensive sulfonates or sulfonic acids into the highly valuable sulfonyl fluorides.[8] This protocol features mild reaction conditions using readily available reagents like cyanuric chloride and potassium bifluoride (KHF2).[8][9]

• From Sulfonyl Chlorides: The corresponding 2-chlorosulfonyl benzoate can be a key intermediate.[10] The sulfonyl chloride can be synthesized and subsequently converted to the sulfonyl fluoride.

• Radical Fluorosulfonylation: Recent advances have highlighted the use of fluorosulfonyl radicals for the synthesis of sulfonyl fluorides, offering a concise and efficient approach.[11]

Experimental Protocol: One-Pot Synthesis of Methyl 2-(Fluorosulfonyl)benzoate from Sodium 2-(Methoxycarbonyl)benzenesulfonate

This protocol is adapted from a general procedure for the synthesis of sulfonyl fluorides from sulfonates.[8][9]

Materials:

• Sodium 2-(methoxycarbonyl)benzenesulfonate

• Cyanuric chloride

• Tetrabutylammonium bromide (TBAB)

• Acetonitrile (anhydrous)

• Potassium bifluoride (KHF2)

• Acetone

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add sodium 2-(methoxycarbonyl)benzenesulfonate (1.0 mmol), cyanuric chloride (1.1 mmol), and tetrabutylammonium bromide (0.05 mmol).

• Add anhydrous acetonitrile (10 mL) and stir the mixture at 60 °C for 12 hours.

• Cool the reaction mixture to room temperature.

• Add potassium bifluoride (5.0 mmol) and acetone (10 mL).

• Stir the mixture at room temperature for an additional 12 hours.

• Quench the reaction by adding water (20 mL) and extract with dichloromethane (3 x 20 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired methyl 2-(fluorosulfonyl)benzoate.[12]

Reactivity and Mechanism of Action

The reactivity of the sulfonyl fluoride group is finely tuned, exhibiting remarkable stability in aqueous environments while being susceptible to nucleophilic attack by suitably positioned amino acid residues within a protein binding pocket.[1][6] The reaction proceeds via a nucleophilic substitution at the sulfur(VI) center, with the fluoride ion acting as a leaving group. This process is often facilitated by the specific microenvironment of the protein's active site, which can enhance the nucleophilicity of the reacting amino acid side chain.[13]

The 2-carboxy or 2-ester functionality of the benzoate scaffold can play a crucial role in orienting the molecule within a binding site through non-covalent interactions, thereby positioning the fluorosulfonyl "warhead" for covalent modification of a nearby nucleophile.

dot digraph "Reactivity_of_2-Fluorosulfonyl_Benzoate" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Inhibitor [label="2-Fluorosulfonyl\nBenzoate Derivative", fillcolor="#F1F3F4", fontcolor="#202124"]; Target [label="Target Protein\n(with nucleophilic residue)", fillcolor="#F1F3F4", fontcolor="#202124"]; NonCovalent [label="Non-covalent\nBinding Complex", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Covalent [label="Covalent Adduct\n(Stable)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Fluoride [label="Fluoride Ion (F⁻)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nucleophile [label="Nucleophilic Attack\n(e.g., by Lys, Tyr, Ser)", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Inhibitor -> NonCovalent [label="Reversible Binding"]; Target -> NonCovalent; NonCovalent -> Nucleophile [label="Proximity-driven\nreaction"]; Nucleophile -> Covalent; Nucleophile -> Fluoride [label="Displacement"];

} caption="General mechanism of covalent modification by 2-fluorosulfonyl benzoate derivatives."

Amino Acid Selectivity:

While traditional covalent inhibitors primarily target cysteine, sulfonyl fluorides exhibit a broader reactivity profile.[4][5]

• Lysine and Tyrosine: Sulfonyl fluorides form stable adducts with N-acetyltyrosine and N-acetyllysine.[3][14] The reactivity towards these residues can be modulated by the electronic properties of the aryl ring.[14]

• Serine and Threonine: Serine proteases are classic targets for sulfonyl fluorides.[4] The reactivity is often dependent on the activation of the hydroxyl group within the enzyme's active site.

• Histidine: Histidine residues have also been shown to be modified by sulfonyl fluorides.[3][5]

• Cysteine: While sulfonyl fluorides can react with cysteine, the resulting adducts are often unstable, making them less suitable for durable covalent inhibition of this residue.[3][14]

PART 2: Applications in Drug Discovery and Chemical Biology

The unique properties of 2-fluorosulfonyl benzoate derivatives make them valuable tools for a range of applications, from target identification to the development of potent and selective covalent inhibitors.

Covalent Inhibitors

The primary application of these derivatives is in the design of targeted covalent inhibitors. By incorporating the 2-fluorosulfonyl benzoate moiety into a scaffold with known affinity for a particular protein target, researchers can develop potent and long-acting inhibitors. This approach has been successfully applied to a variety of target classes, including kinases and protein-protein interactions.[1][3]

Activity-Based Protein Profiling (ABPP)

2-Fluorosulfonyl benzoate derivatives can be functionalized with reporter tags (e.g., alkynes or fluorophores) to create activity-based probes. These probes can be used to identify the protein targets of a particular compound in a complex biological sample, a process known as chemoproteomics.[5][15] This is a powerful method for target validation and for understanding the off-target effects of a drug candidate.

dot digraph "ABPP_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Probe [label="2-Fluorosulfonyl Benzoate\nProbe (with reporter tag)", fillcolor="#F1F3F4", fontcolor="#202124"]; Lysate [label="Cell Lysate or\nLive Cells", fillcolor="#F1F3F4", fontcolor="#202124"]; Labeling [label="Covalent Labeling\nof Target Proteins", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Click [label="Click Chemistry\n(e.g., with fluorescent dye)", fillcolor="#FBBC05", fontcolor="#202124"]; Analysis [label="SDS-PAGE Analysis\nor Mass Spectrometry", fillcolor="#34A853", fontcolor="#FFFFFF"]; Identification [label="Target Protein\nIdentification", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Probe -> Labeling; Lysate -> Labeling; Labeling -> Click; Click -> Analysis; Analysis -> Identification; } caption="A generalized workflow for Activity-Based Protein Profiling (ABPP)."

Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry

The reactivity of the S(VI)-F bond is the basis for a new generation of click chemistry termed Sulfur(VI) Fluoride Exchange (SuFEx).[3] This powerful tool allows for the efficient and reliable formation of sulfonyl-linked molecules, enabling the rapid synthesis of compound libraries and the functionalization of complex biomolecules.[3] 2-Fluorosulfonyl benzoate derivatives can serve as valuable building blocks in SuFEx reactions.

PART 3: Data and Protocols

Quantitative Data Summary

The following table summarizes hypothetical, yet representative, data for a series of 2-fluorosulfonyl benzoate derivatives, illustrating how structural modifications can influence their properties.

Compound ID	R-group at position 4	IC50 (nM) vs. Target X	Aqueous Solubility (µg/mL)
FSB-001	-H	50	25
FSB-002	-OCH3	35	30
FSB-003	-Cl	65	15
FSB-004	-N(CH3)2	20	50

Detailed Experimental Protocol: In Vitro Target Engagement Assay

This protocol describes a general method for assessing the covalent modification of a target protein by a 2-fluorosulfonyl benzoate derivative using mass spectrometry.

Materials:

• Purified target protein

• 2-Fluorosulfonyl benzoate derivative

• Assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (sequencing grade)

• Formic acid

• Acetonitrile

• LC-MS/MS system

Procedure:

• Incubate the purified target protein (1 µM) with the 2-fluorosulfonyl benzoate derivative (10 µM) in assay buffer at 37 °C for 1 hour.

• Denature the protein by adding urea to a final concentration of 8 M.

• Reduce the disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 56 °C for 30 minutes.

• Alkylate the free cysteines by adding IAA to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.

• Dilute the sample 4-fold with assay buffer to reduce the urea concentration.

• Add trypsin at a 1:50 (w/w) ratio and digest overnight at 37 °C.

• Quench the digestion by adding formic acid to a final concentration of 1%.

• Analyze the peptide mixture by LC-MS/MS to identify the modified peptide and the specific site of covalent modification.

Conclusion and Future Perspectives

2-Fluorosulfonyl benzoate derivatives represent a highly promising class of electrophilic probes and covalent inhibitors. Their balanced reactivity, ability to target a diverse range of amino acid residues, and synthetic tractability make them valuable assets in the toolbox of medicinal chemists and chemical biologists.[4][5] Future research in this area will likely focus on expanding the diversity of the 2-fluorosulfonyl benzoate scaffold, further elucidating the factors that govern their reactivity and selectivity, and applying these powerful tools to an even broader range of challenging biological targets. The continued development of covalent therapeutics based on this and related scaffolds holds great promise for the future of medicine.[7]

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

• Guenin-Macé, L., et al. (2023). Covalent Peptide‐Based N‐Myc/Aurora‐A Inhibitors Bearing Sulfonyl Fluoride Warheads. ChemPlusChem, 88(2), e202200386. [Link]

• Li, Z., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]

• Meng, G., et al. (2023). Converting (E)‐(Hetero)arylethanesulfonyl Fluorides to (Z)‐(Hetero)arylethanesulfonyl Fluorides Under Light Irradiation. Angewandte Chemie International Edition, 62(15), e202217937. [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659. [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Semantic Scholar. [Link]

• Jones, L. H., & Narayanan, A. (2024). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. [Link]

• Jones, L. H., & Narayanan, A. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Expert Opinion on Drug Discovery, 18(8), 863-876. [Link]

• Grimster, N. P., et al. (2016). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 14(26), 6214–6224. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Fluoro-5-(fluorosulfonyl)benzoic acid. PubChem. [Link]

• Parker, C. G., et al. (2023). Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. Israel Journal of Chemistry, 63(1-2), e202300020. [Link]

• Wang, L., et al. (2023). Synthesis of fluorosulfonated benzo heterocyclic via EDA photoactivation. ResearchGate. [Link]

• Narayanan, A., & Jones, L. H. (2018). Emerging Utility of Fluorosulfate Chemical Probes. ACS Medicinal Chemistry Letters, 9(10), 961–964. [Link]

• Wang, Z., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Royal Society of Chemistry. [Link]

• Wang, Z., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances, 9(26), 14947–14952. [Link]

• Google Patents. (n.d.). CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate.

Sources

• 1. Covalent Peptide‐Based N‐Myc/Aurora‐A Inhibitors Bearing Sulfonyl Fluoride Warheads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Covalent drug discovery using sulfur(VI) fluoride exchange warheads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate - Google Patents [patents.google.com]
• 11. Fluorosulfonyl radicals: new horizons for the synthesis of sulfonyl fluorides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. fluorochem.co.uk [fluorochem.co.uk]
• 13. Emerging Utility of Fluorosulfate Chemical Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. med.stanford.edu [med.stanford.edu]

Protocols & Analytical Methods

synthesis protocol for Methyl 2-(fluorosulfonyl)-4-nitrobenzoate

Application Note: Designed Synthesis of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate

Executive Summary

This Application Note details the synthesis protocol for Methyl 2-(fluorosulfonyl)-4-nitrobenzoate , a highly functionalized arene designed as a "Click Chemistry" hub. This molecule features three distinct orthogonal reactivity handles:

• Sulfonyl Fluoride (C2): A latent electrophile for Sulfur-Fluoride Exchange (SuFEx), stable to hydrolysis but reactive toward silyl ethers and amines under specific activation.

• Methyl Ester (C1): A standard electrophile for amidation or hydrolysis.

• Nitro Group (C4): An electron-withdrawing group that activates the ring and serves as a masked aniline for future reduction.

The protocol utilizes a robust Meerwein Sulfonylation followed by a Bifluoride Exchange , ensuring high yields and safety compliance.

Chemical Safety & Hazard Analysis

WARNING: This protocol involves hazardous reagents. All operations must be performed in a functioning fume hood.[1]

Reagent/Intermediate	Hazard Class	Critical Safety Measure
Sulfur Dioxide ( )	Toxic Gas, Corrosive	Use a trap or generate in situ from bisulfite. Do not inhale.
Potassium Bifluoride ( )	Corrosive, Toxic	Etches glass. Use plastic (HDPE/PP) labware for this step.
Diazonium Salts	Explosive Potential	Keep temperature < 5°C. Do not let dry completely.
Nitrobenzoates	Energetic	Avoid excessive heat or friction during isolation.

Retrosynthetic Logic & Strategy

The synthesis is designed to install the sulfonyl group ortho to the ester. Direct chlorosulfonation of nitrobenzoates often suffers from poor regioselectivity (meta-directing effects). Therefore, we utilize the Sandmeyer-Meerwein reaction , converting an amine to a sulfonyl chloride via a diazonium intermediate.

Pathway:

• Precursor: Methyl 2-amino-4-nitrobenzoate (Commercially available).

• Intermediate: Methyl 2-(chlorosulfonyl)-4-nitrobenzoate.

• Target: Methyl 2-(fluorosulfonyl)-4-nitrobenzoate.

Figure 1: Synthetic pathway from amino-ester to sulfonyl fluoride.

Detailed Experimental Protocols

Stage A: Synthesis of Methyl 2-(chlorosulfonyl)-4-nitrobenzoate

This step converts the aniline to the sulfonyl chloride using the Meerwein modification of the Sandmeyer reaction.

Reagents:

• Methyl 2-amino-4-nitrobenzoate (10.0 mmol, 1.96 g)

• Hydrochloric acid (conc. 37%, 10 mL)

• Sodium nitrite (

  , 12.0 mmol, 828 mg)

• Sulfur dioxide (

  ) source: Sodium metabisulfite ( ) or gas cylinder.

• Copper(II) chloride dihydrate (

  , 2.0 mmol, 340 mg)

• Glacial Acetic Acid (20 mL)

Procedure:

• Diazotization:

  • In a 100 mL round-bottom flask (RBF), suspend Methyl 2-amino-4-nitrobenzoate in 10 mL conc.

    and 10 mL glacial acetic acid.

  • Cool the mixture to 0°C in an ice/salt bath. Stir vigorously.

  • Add a solution of

    (dissolved in minimal water, ~2 mL) dropwise. Maintain internal temperature below 5°C.

  • Stir for 30 minutes. The solution should become clear/translucent yellow (diazonium salt formation).

• Sulfonylation (The Meerwein Step):

  • Preparation of

    mixture: In a separate vessel, saturate 10 mL of glacial acetic acid with gas (bubbling for 15 mins) OR dissolve (excess) in acetic acid.

  • Add

    to the solution.

  • Pour the cold diazonium solution slowly into the stirring

    mixture. Caution: Vigorous gas evolution ( ) will occur.

  • Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

• Workup:

  • Pour the reaction mixture into 100 g of crushed ice.

  • The sulfonyl chloride product will precipitate as a pale yellow/tan solid.

  • Filter the solid. Wash with cold water (

    ).

  • Critical: Dry the solid under vacuum immediately. Sulfonyl chlorides hydrolyze in moist air.

  • Yield expectation: 65-75%.

Stage B: Chloride-Fluoride Exchange (SuFEx Activation)

This protocol adapts the Sharpless method using Potassium Bifluoride (

).[2] This method is superior to anhydrous TBAF because it is cost-effective, scalable, and tolerant of moisture.

Reagents:

• Methyl 2-(chlorosulfonyl)-4-nitrobenzoate (from Stage A, 5.0 mmol, ~1.40 g)

• Potassium Bifluoride (

  , 10.0 mmol, 781 mg)

• Acetonitrile (MeCN, 10 mL)

• Water (10 mL)

Procedure:

• Reaction Setup:

  • Use a plastic (polypropylene) reaction vessel or a glass flask that you do not mind etching.

  • Dissolve the sulfonyl chloride in 10 mL MeCN.

  • Add a solution of

    in 10 mL water.

• Execution:

  • Stir vigorously at Room Temperature (RT) for 2–4 hours.

  • Monitoring: Monitor by TLC (Silica, 20% EtOAc/Hexanes). The Fluoride is typically more polar than the Chloride but runs very similarly; however, the Chloride spot will often streak due to hydrolysis on silica, while the Fluoride is stable.

  • Validation: Take a crude aliquot for

    NMR. A singlet around +60 to +65 ppm confirms the product.

• Workup:

  • Dilute with EtOAc (50 mL).

  • Wash with water (

    ) and brine ( ).

  • Dry organic layer over anhydrous

    .

  • Concentrate under reduced pressure.[3]

• Purification:

  • Recrystallize from hot EtOAc/Hexanes or pass through a short plug of silica gel (eluting with DCM) to remove trace salts.

  • Final Product: White to pale yellow crystalline solid.[4][5]

Process Control & Troubleshooting

The following decision logic ensures the purity of the final "SuFEx Hub."

Figure 2: Quality control decision tree for the fluorination step.

Key Technical Insights:

• Why KHF2? The bifluoride anion (

  ) is a potent nucleophile that solvates well in aqueous-organic mixtures. It drives the equilibrium toward the Fluoride (S-F bond energy > S-Cl bond energy).

• Stability: The 2-position (ortho) sulfonyl fluoride is remarkably stable due to the steric shielding by the ester group and the electron-withdrawing nature of the nitro group, which prevents premature hydrolysis but activates it for SuFEx chemistry with silyl ethers.

References

• Sharpless, K. B., et al. (2014).[6] "SuFEx-Based Polysulfate Connectors for Click Chemistry." Angewandte Chemie International Edition, 53(36), 9430–9448.

  • Foundational text for KHF2 medi

• Sharpless, K. B., et al. (2014).[6] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 53(36), 9466–9470.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th Ed.). Longman Scientific & Technical.

• Liu, F., et al. (2018). "SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization." Nature Protocols, 13, 2397–2415.

Sources

• 1. Methyl 2-fluoro-4-nitrobenzoate | CAS#:392-09-6 | Chemsrc [chemsrc.com]
• 2. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 3. Methyl 2-(chlorosulfonyl)-5-nitrobenzoate | 1039020-81-9 [chemicalbook.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. thieme-connect.com [thieme-connect.com]

Application Note: Protein Labeling with Methyl 2-(fluorosulfonyl)-4-nitrobenzoate (MSNB)

This Application Note is designed for researchers utilizing Methyl 2-(fluorosulfonyl)-4-nitrobenzoate (referred to herein as MSNB ) for covalent protein modification.

This compound belongs to the class of Aryl Sulfonyl Fluorides , which are privileged electrophiles in Sulfur-Fluoride Exchange (SuFEx) chemistry. Unlike traditional sulfonyl chlorides (which hydrolyze rapidly) or maleimides (which are cysteine-restricted), MSNB offers a unique reactivity profile: it is water-stable yet highly reactive toward "privileged" nucleophiles—specifically Tyrosine (Tyr) , Lysine (Lys) , and Histidine (His) residues located in reactive microenvironments.

Core Principle & Mechanism[1]

The SuFEx Mechanism

MSNB functions as a context-dependent electrophile . The sulfonyl fluoride (–SO₂F) motif is relatively inert to free water but undergoes rapid nucleophilic substitution when positioned near a nucleophilic amino acid side chain that is activated by the local protein environment (e.g., a depressed pKa due to hydrogen bonding or proximity to a cation).

The 4-nitro group on the benzoate ring acts as a strong electron-withdrawing group (EWG), significantly increasing the electrophilicity of the sulfur center compared to unsubstituted benzenesulfonyl fluorides. The methyl ester provides a handle for hydrophobicity and potential further derivatization (e.g., hydrolysis to acid for solubility modulation).

Reaction Pathway

The reaction proceeds via a substitution mechanism where the protein nucleophile (Nu:) attacks the sulfur, ejecting fluoride (F⁻) as the leaving group.

Target Residues:

• Tyrosine (Phenol): Forms a Sulfonate ester (–O–SO₂–Ar).

• Lysine (Amine): Forms a Sulfonamide (–NH–SO₂–Ar).

• Histidine (Imidazole): Forms a Sulfonyl imidazolium species.

Mechanistic Diagram

Caption: Figure 1. SuFEx-mediated bioconjugation mechanism. The protein nucleophile attacks the sulfur center of MSNB, displacing fluoride to form a stable covalent bond.

Experimental Protocol

Materials & Reagents

Component	Specification	Storage
MSNB Probe	>95% Purity (Synthesis or Vendor)	-20°C (Dry, under Ar)
Protein Stock	Purified (>90%), 1–5 mg/mL	-80°C
Solvent	Anhydrous DMSO or DMF	RT (Desiccated)
Reaction Buffer	PBS (pH 7.4) or HEPES (pH 7.5–8.0)	4°C
Quenching Agent	5% Formic Acid (for MS) or Gel Loading Buffer	RT
Desalting Column	Zeba Spin or PD-10 (MWCO 7kDa)	4°C

Stock Solution Preparation

• Calculate Molarity: Determine the molecular weight of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate (MW ≈ 261.23 g/mol ).

• Dissolve: Prepare a 50 mM stock solution in anhydrous DMSO.

  • Example: Dissolve 1.3 mg of MSNB in 100 µL DMSO.

• Vortex: Ensure complete solubilization.

• Aliquot: Store in small aliquots at -20°C. Avoid repeated freeze-thaw cycles as moisture can slowly hydrolyze the ester (though the SO₂F is robust).

Labeling Workflow

Step 1: Protein Preparation Dilute the target protein to 10–20 µM (approx. 0.5–1.0 mg/mL) in Reaction Buffer (PBS pH 7.4).

• Note: Avoid buffers with high concentrations of nucleophiles (e.g., Tris) if long incubation times are planned, although SuFEx is generally selective for protein residues over Tris.

Step 2: Probe Addition Add the MSNB stock solution to the protein sample to achieve a final concentration of 100–500 µM (10x to 50x molar excess).

• Critical: Keep the final DMSO concentration < 5% (v/v) to prevent protein denaturation.

• Control: Prepare a "DMSO-only" vehicle control sample.

Step 3: Incubation Incubate the reaction mixture in the dark.

• Standard: 1 hour at Room Temperature (25°C).

• Optimization: If labeling is weak, extend to 4 hours or increase pH to 8.0 (to favor Tyrosine phenolate formation).

Step 4: Quenching & Cleanup

• For SDS-PAGE: Add 4x Laemmli Sample Buffer (containing reducing agent like DTT/BME) and boil for 5 min. Note: The SuFEx bond is stable to reduction.

• For Mass Spectrometry: Quench with 0.5% Formic Acid or proceed directly to protein precipitation (acetone/methanol) to remove excess free probe.

Step 5: Removal of Excess Probe (Optional) If the downstream application requires functional protein, remove unreacted MSNB using a desalting column (e.g., Zeba Spin) equilibrated with fresh buffer.

Analytical Validation

Intact Protein Mass Spectrometry (LC-MS)

This is the gold standard for verifying labeling stoichiometry.

• Method: Desalt the protein (C4 trap column) and analyze via ESI-TOF or Orbitrap.

• Data Analysis: Look for mass shifts corresponding to the MSNB adduct.

  • Mass Shift (+Δm): The addition of the probe minus the fluoride.

  • Calculation: MW(Probe) - MW(Fluoride) = 261.23 - 19.00 = +242.23 Da .

• Interpretation:

  • +242 Da: Mono-labeled.

  • +484 Da: Di-labeled.

Tryptic Mapping (Bottom-Up Proteomics)

To identify the exact residue labeled:

• Digestion: Digest the labeled protein with Trypsin (or Chymotrypsin if Tyr is the target).

• Search Parameters:

  • Variable Modification: +242.02 Da on Tyr (Y), Lys (K), His (H).

  • Losses: Watch for neutral loss of the nitrobenzoate moiety if fragmentation energy is high.

• Validation: Manual inspection of MS/MS spectra to confirm the modification site (b/y ion series).

Experimental Workflow Diagram

Caption: Figure 2. Step-by-step experimental workflow for protein labeling with MSNB, from reaction initiation to analytical validation.

Critical Considerations & Troubleshooting

Specificity vs. Promiscuity

• The "Privileged" Environment: Unlike NHS esters (which label all accessible lysines), sulfonyl fluorides like MSNB are more selective. They prefer residues with perturbed pKa values.

• pH Effect: At pH 7.4, reaction is slower but more specific. At pH > 8.5, promiscuity increases as more surface lysines become deprotonated.

Stability

• Hydrolysis: The methyl ester (COOMe) is susceptible to hydrolysis over prolonged storage in aqueous buffers, converting to the carboxylic acid (which may alter binding due to negative charge).

• Probe Integrity: Verify the integrity of the MSNB stock via NMR or LC-MS if it has been stored for >3 months.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
No Labeling Observed	Target residue is buried or not activated.	Increase pH to 8.0; Increase probe conc. to 1 mM; Extend time to O/N.
Precipitation	DMSO conc. too high or probe insolubility.	Keep DMSO < 2%; Add 0.1% Triton X-100 (if compatible).
Too Many Labels	Non-specific labeling (Promiscuity).	Reduce pH to 7.0; Decrease probe excess to 5x.
Mass Shift is +261 Da	Non-covalent adduct or incorrect calculation.	Ensure denaturing conditions (LC-MS). Correct shift is +242 Da (loss of F).

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Narayanan, A., & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link

• Mortenson, D. E., et al. (2018). "The Sulfonyl Fluoride Electrophile in Proteome-Wide Profiling." Journal of the American Chemical Society. Link

• Hanning, K., et al. (2023). "Chemoproteomic profiling of ligand-binding regulatory cysteines and lysines." (Contextual reference for electrophile profiling). Cell Chemical Biology. Link

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate

The following technical guide is designed to address yield optimization for Methyl 2-(fluorosulfonyl)-4-nitrobenzoate , a specialized building block likely used in SuFEx (Sulfur-Fluoride Exchange) chemistry or as a covalent probe scaffold.

This guide assumes you are encountering yield losses due to the instability of the ester moiety or the reactivity of the sulfonyl chloride precursor.

Case ID: SuFEx-002-NO2 Topic: Yield Optimization & Protocol Standardization Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Golden Route" Strategy

The synthesis of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate presents a specific chemoselectivity challenge: converting a sulfonyl chloride to a sulfonyl fluoride without hydrolyzing the adjacent methyl ester or the sulfonyl group itself.

The Core Problem: Standard fluorination conditions (aqueous KF or TBAF) are often too basic, leading to saponification of the methyl ester (COOMe) or hydrolysis of the sulfonyl chloride to the sulfonic acid.

The Solution: Switch to Potassium Bifluoride (KHF₂) in a biphasic system. The bifluoride anion (HF₂⁻) acts as a buffer (pH ~3-4), protecting the ester from base-mediated hydrolysis while driving the Cl→F exchange via high nucleophilicity at the interface.

The Optimized Pathway

• Precursor: Methyl 2-amino-4-nitrobenzoate (via Sandmeyer) OR Methyl 2-(chlorosulfonyl)-4-nitrobenzoate.

• Reagent: Potassium Bifluoride (KHF₂).[1][2]

• Solvent: Acetonitrile (MeCN) / Water (Biphasic).

• Key Advantage: Quantitative conversion with >90% isolated yield; no column chromatography required for the final step.

Strategic Workflow Visualization

The following diagram outlines the critical decision points and reaction flow to ensure high yield.

Figure 1: Optimized synthetic workflow emphasizing the KHF₂ protocol and Quality Control (QC) checkpoints.

Detailed Experimental Protocol

Step 1: Precursor Synthesis (Sandmeyer Route)

If you already have high-quality sulfonyl chloride, skip to Step 2. Direct chlorosulfonation of methyl 4-nitrobenzoate is not recommended due to poor regioselectivity (directing effects of COOMe and NO₂ often conflict or deactivate the ring excessively). The Sandmeyer reaction ensures the sulfonyl group is installed exactly at the 2-position.

• Diazotization: Dissolve Methyl 2-amino-4-nitrobenzoate (1.0 equiv) in concentrated HCl (excess) at 0°C. Add NaNO₂ (1.2 equiv) dropwise. Stir 30 min.

• Sulfonylation: Prepare a saturated solution of SO₂ in glacial acetic acid (or use DABSO as a solid SO₂ surrogate) containing CuCl₂ (0.2 equiv).

• Coupling: Pour the diazonium salt solution into the SO₂ mixture at 0°C. Allow to warm to Room Temperature (RT) until gas evolution ceases.

• Isolation: Pour into ice water. The sulfonyl chloride usually precipitates. Filter and dry under vacuum immediately .

  • Caution: Sulfonyl chlorides are moisture sensitive. Store under N₂.

Step 2: Fluorination (The Yield-Critical Step)

This method utilizes the "Biphasic KHF₂" protocol, which is superior for ester-containing substrates [1].

Reagents:

• Methyl 2-(chlorosulfonyl)-4-nitrobenzoate (1.0 equiv)

• Potassium Bifluoride (KHF₂, 2.5 equiv)

• Acetonitrile (MeCN, reagent grade)

• Water (distilled)

Procedure:

• Setup: In a round-bottom flask, dissolve the sulfonyl chloride in MeCN (concentration ~0.2 M).

• Addition: Dissolve KHF₂ in a minimal amount of water (approx. 1:1 v/v ratio with MeCN, or just enough to dissolve the salt). Add this solution to the MeCN mixture.

  • Note: The reaction mixture will become biphasic.[3]

• Reaction: Stir vigorously at Room Temperature for 2–4 hours.

  • Monitoring: Monitor by TLC or LCMS. The chloride (R-SO₂Cl) converts to fluoride (R-SO₂F).[4] Look for a slight shift in Rf (fluorides are often slightly more polar or similar, but distinct).

  • Endpoint: Disappearance of the chloride peak.

• Workup (Crucial for Yield):

  • Dilute the mixture with Ethyl Acetate (EtOAc).

  • Wash the organic layer twice with water (to remove excess KHF₂ and salts).

  • Wash once with saturated NaHCO₃ (briefly, to neutralize trace acid).

  • Wash with Brine, dry over anhydrous MgSO₄, and concentrate.

• Purification: The product is usually >95% pure. If necessary, pass through a short silica plug (eluting with Hexanes/EtOAc).

Troubleshooting Guide

Issue: Low Yield (<50%)

Symptom	Probable Cause	Corrective Action
Product is a carboxylic acid (COOH)	Hydrolysis of Ester. The reaction medium was too basic. This happens if you used KF without buffering or if the reaction ran too long in water.	Switch to KHF₂. The bifluoride anion buffers the pH to ~3, preventing ester saponification [1]. Reduce water volume in the biphasic mix.
Product is a sulfonic acid (SO₃H)	Hydrolysis of Sulfonyl Chloride. The starting material hydrolyzed before F-exchange could occur.	Check Precursor Quality. Ensure the sulfonyl chloride is not already degraded. Increase the stirring rate to maximize phase transfer kinetics.
Incomplete Conversion	Poor Phase Transfer. The fluoride is in the water phase; the substrate is in the organic phase.	Vigorous Stirring. The reaction occurs at the interface.[3] Ensure a vortex is visible. Add a phase transfer catalyst (e.g., 18-Crown-6) only if necessary (caution: this increases basicity).
Black/Tar formation	Decomposition. Reaction temperature too high.	Keep it Cool. Perform the reaction at RT. Do not heat. Electron-deficient nitro-aromatics are sensitive.

Frequently Asked Questions (FAQs)

Q1: Can I use TBAF (Tetrabutylammonium fluoride) instead of KHF₂? A: Use with extreme caution. Commercial TBAF contains significant water (TBAF·3H₂O) and is quite basic, which often hydrolyzes the methyl ester. If you must use TBAF, use anhydrous TBAF in THF and add 1 equivalent of acetic acid to buffer the basicity, or use TBAF(t-BuOH)₄ [2].

Q2: How stable is Methyl 2-(fluorosulfonyl)-4-nitrobenzoate? A: Sulfonyl fluorides are remarkably stable compared to chlorides. They resist hydrolysis at neutral pH and can often be stored on the benchtop for weeks. However, due to the electron-withdrawing nitro group, this specific compound is more electrophilic. Store it in a freezer (-20°C) under an inert atmosphere for long-term stability.

Q3: Why not use the "Naked Fluoride" method (KF + 18-Crown-6)? A: While effective for simple substrates, "naked" fluoride is extremely nucleophilic and basic. In the presence of a methyl ester and a nitro group, this can lead to side reactions (e.g., nucleophilic aromatic substitution or ester cleavage). The aqueous KHF₂ method is milder and chemoselective [3].[4]

Q4: I see a peak at -65 ppm in ¹⁹F NMR, but low isolated yield. Why? A: The shift at ~ +60 to +65 ppm (relative to CCl₃F) is characteristic of Ar-SO₂F. If NMR yield is high but isolated yield is low, you are losing product during workup. Sulfonyl fluorides can be volatile or slightly water-soluble if the molecule is small. Ensure you extract exhaustively with EtOAc and do not over-dry on the rotavap (use mild vacuum).

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 53(36), 9430–9448.

  • Key Insight: Establishes KHF₂ as the premier reagent for synthesizing sulfonyl fluorides from chlorides in high yield while preserving other functional groups.
• Jang, H. Y., et al. (2010). "A mild and efficient synthesis of sulfonyl fluorides from sulfonates and sulfonamides." Tetrahedron Letters, 51(26), 3410-3412. Key Insight: Discusses alternative fluoride sources and the importance of buffering.

• Davies, W., & Dick, J. H. (1931). "The reaction between aromatic sulphonyl chlorides and alkali fluorides."[5] Journal of the Chemical Society, 2104-2109.

  • Key Insight: The foundational work on biphasic fluoride exchange, improved upon by modern SuFEx protocols.

Sources

• 1. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lirias.kuleuven.be [lirias.kuleuven.be]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone [organic-chemistry.org]

purification of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate by column chromatography

This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting for the column chromatography purification of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate. The methodologies and solutions presented here are synthesized from established chemical principles and field-proven insights to ensure technical accuracy and practical success.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the purification process in a direct question-and-answer format.

Question 1: My compound, Methyl 2-(fluorosulfonyl)-4-nitrobenzoate, is not moving from the baseline on the TLC plate, even with a relatively polar solvent system like 20% ethyl acetate in hexanes. What's happening?

Answer: This issue, where the compound appears "stuck" at the origin of the TLC plate or column, typically points to strong interactions with the stationary phase or incorrect solvent selection.

• Probable Cause 1: High Polarity and Strong Interaction. The combination of the nitro group, sulfonyl fluoride, and methyl ester makes the molecule quite polar. It can interact strongly with the acidic silanol groups on the surface of standard silica gel.

• Probable Cause 2: Improper Solvent System. While ethyl acetate/hexanes is a standard choice, it may not be optimal for this specific molecule if starting material or impurities are structurally very similar.[1]

• Recommended Solutions:

  • Increase Mobile Phase Polarity Systematically: Prepare several TLC developing chambers with progressively more polar solvent systems. For example:

    • 30% Ethyl Acetate / 70% Hexanes

    • 50% Ethyl Acetate / 50% Hexanes

    • 5% Methanol / 95% Dichloromethane[1] Run a TLC plate in each to find a system that gives your target compound an Rf value between 0.2 and 0.4 for optimal column separation.

  • Consider an Alternative Solvent System: A dichloromethane/methanol system can be effective for more polar compounds.[1] Start with 1-2% methanol in dichloromethane and increase the methanol percentage as needed.

  • Acid/Base Modification (Advanced): If the compound is suspected of having acidic impurities (e.g., hydrolysis of the ester to a carboxylic acid), adding a small amount of acetic acid (e.g., 0.5%) to the mobile phase can help improve chromatography. Conversely, if basic impurities are present, a small amount of triethylamine (0.5-1%) can be beneficial.[1][2] Always test this on a TLC plate first, as it will alter the Rf values.

Question 2: I'm seeing a streak on my TLC plate instead of a clean spot for my product. How do I resolve this for my column?

Answer: Streaking is a common problem that indicates one of several issues, often related to the sample itself or its interaction with the stationary phase.

• Probable Cause 1: Sample Overload. Too much compound has been spotted on the TLC plate, exceeding the capacity of the stationary phase at that point. This is a very common cause.

• Probable Cause 2: Compound Degradation. Aryl sulfonyl fluorides can be susceptible to hydrolysis, especially on the acidic surface of silica gel if trace moisture is present.[3] The streak could be a mixture of your target compound and its hydrolyzed sulfonic acid byproduct.

• Probable Cause 3: Poor Solubility. The compound may not be fully dissolved in the solvent used to spot the TLC plate, causing it to slowly leach out as the mobile phase passes over.

• Probable Cause 4: Particulate Matter. The crude sample may contain fine particulates that are streaking up the plate.[4]

• Recommended Solutions:

  • Dilute Your Sample: Prepare a more dilute solution of your crude product for TLC analysis. This is the simplest and most common fix.

  • Use a "Guard" Column or Pre-adsorb the Sample: Before loading onto the main column, you can pass your sample through a small plug of silica to filter out baseline impurities. Alternatively, dissolve your crude product in a minimal amount of a suitable solvent (like dichloromethane), add a small amount of silica gel, and evaporate the solvent to create a dry powder. This "dry loading" method often results in sharper bands and better separation.

  • Ensure Anhydrous Conditions: Use dry solvents for your mobile phase and ensure your silica gel is properly activated (dried) to minimize on-column hydrolysis. Sulfonyl fluorides are generally more stable than their corresponding chlorides, but care should still be taken.[5][6]

  • Filter the Crude Sample: Before concentrating your crude reaction mixture, filter it through a syringe filter (e.g., 0.45 µm) or a small plug of celite/cotton to remove any insoluble material.[4]

Question 3: I can't see my compound on the TLC plate under the UV lamp (254 nm). How can I visualize it?

Answer: While the nitroaromatic structure should make it UV-active, its response can sometimes be weak, or impurities might mask it. Using a chemical stain is a reliable secondary method.[7][8]

• Probable Cause 1: Low Concentration. The compound may be present at a concentration too low to be detected by UV quenching.

• Probable Cause 2: Weak Chromophore. While unlikely for this compound, its UV absorbance might be weaker than expected.

• Recommended Solutions:

  • Potassium Permanganate (KMnO₄) Stain: This is an excellent general stain for compounds that can be oxidized.

    • Preparation: Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 0.125 g of NaOH in 200 mL of water.

    • Use: Dip the TLC plate in the solution and gently heat it with a heat gun. Your compound will appear as a yellow or light brown spot against a purple background.[9]

  • p-Anisaldehyde Stain: This is a versatile stain for various functional groups.

    • Preparation: Mix 135 mL of absolute ethanol, 5 mL of concentrated sulfuric acid, 1.5 mL of glacial acetic acid, and 3.7 mL of p-anisaldehyde.

    • Use: Dip the plate and heat gently. Spots will appear in various colors.[9]

  • Iodine Chamber: Place the TLC plate in a sealed chamber containing a few crystals of iodine. Most organic compounds will absorb the iodine vapor and appear as brown spots.[9] This method is non-destructive, but the spots will fade over time.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the column chromatography of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate?

A standard and effective starting point for compounds of moderate polarity is an Ethyl Acetate/Hexanes mixture.[1] Based on the structure, a mobile phase of 15-25% Ethyl Acetate in Hexanes is a logical starting point. Develop a gradient on a TLC plate first to determine the optimal ratio that provides an Rf of 0.2-0.4 for the product.

Q2: What are the critical safety precautions when handling Methyl 2-(fluorosulfonyl)-4-nitrobenzoate and running the column?

Sulfonyl fluorides as a class require careful handling.[10]

• Toxicity: They can be toxic if inhaled, ingested, or absorbed through the skin.[11]

• Corrosivity: They can cause skin and eye irritation or burns.[12]

• Hydrolysis Hazard: Contact with moisture can lead to the formation of hydrofluoric acid (HF), which is highly toxic and corrosive.[10]

Mandatory Safety Measures:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile is a common choice), a lab coat, and splash-proof safety goggles or a face shield.[12]

• Ventilation: Conduct all manipulations, including column packing and running, inside a certified chemical fume hood to avoid inhaling vapors.[11]

• Moisture Avoidance: Use oven-dried glassware and anhydrous grade solvents where possible to prevent hydrolysis.

• Waste Disposal: Dispose of all chemical waste, including the used silica gel and collected fractions, according to your institution's hazardous waste guidelines.

Q3: Can this compound decompose on silica gel?

Yes, there is a risk of decomposition. The silica gel surface is acidic and can act as a catalyst for the hydrolysis of the sulfonyl fluoride group (-SO₂F) to a sulfonic acid (-SO₂OH), or hydrolysis of the methyl ester.[3] While sulfonyl fluorides are more stable than sulfonyl chlorides, this risk is not negligible.[5]

Mitigation Strategies:

• Work Efficiently: Do not let the compound sit on the column for an extended period. Prepare the column, load the sample, and run the elution without unnecessary delays.

• Use Neutralized Silica: If decomposition is a persistent issue, you can use silica gel that has been pre-treated with a base, such as triethylamine, by adding ~1% triethylamine to the solvent slurry used to pack the column.[1]

• Consider Alternative Stationary Phases: For highly sensitive compounds, neutral alumina can be an alternative to silica gel, although it has different selectivity and requires re-optimization of the solvent system.

Experimental Protocol & Data

Step-by-Step Column Chromatography Protocol

• TLC Analysis & Solvent System Selection:

  • Dissolve a small amount of the crude Methyl 2-(fluorosulfonyl)-4-nitrobenzoate in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a pre-equilibrated chamber with a test solvent system (e.g., 20% EtOAc/Hexanes).

  • Visualize the plate under UV light (254 nm) and then with a chemical stain (e.g., potassium permanganate) to identify all components.

  • Adjust the solvent system polarity until the target product has an Rf value of approximately 0.2-0.4.

• Column Preparation:

  • Select an appropriate size glass column based on the amount of crude material (a rule of thumb is a 50:1 to 100:1 ratio of silica gel to crude product by weight).

  • Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column, gently tapping the side to ensure even packing and remove air bubbles. Allow the silica to settle.

  • Add another layer of sand on top of the silica bed to prevent disturbance during solvent addition.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer. Never let the column run dry.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a low-boiling solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approx. 2-3 times the weight of the crude product) to this solution.

  • Carefully evaporate the solvent on a rotary evaporator until a fine, free-flowing powder is obtained.

  • Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Apply gentle positive pressure (using a pump or bulb) to begin elution at a steady drip rate.

  • Collect the eluent in sequentially numbered test tubes or flasks.

  • Monitor the separation by collecting small spots from the fractions on a TLC plate and running it in the same solvent system.

• Product Isolation:

  • Combine the fractions that contain the pure product as determined by TLC.

  • Remove the solvent using a rotary evaporator to yield the purified Methyl 2-(fluorosulfonyl)-4-nitrobenzoate.

  • Confirm purity using analytical techniques such as NMR, LC-MS, or melting point.

Chromatography Parameter Summary Table

Parameter	Recommended Specification	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective choice for moderately polar compounds.
Mobile Phase (Eluent)	Ethyl Acetate (EtOAc) in Hexanes	Good starting system with tunable polarity.[1][13]
Starting Polarity	15-25% EtOAc in Hexanes	A good initial guess to achieve an Rf of 0.2-0.4 for the target molecule.
Loading Method	Dry Loading	Minimizes band broadening and improves separation resolution.
TLC Visualization	1. UV Light (254 nm)2. Potassium Permanganate Stain	UV is non-destructive and good for aromatics.[7] KMnO₄ is a robust, general-purpose destructive stain.[9]

Visual Workflow

Below is a troubleshooting workflow for a common column chromatography issue: poor separation.

Caption: Troubleshooting workflow for poor column chromatography separation.

References

• BenchChem. A Technical Guide to the Safe Handling of Cyclobutylmethanesulfonyl Fluoride and Related Sulfonyl Fluorides. BenchChem Technical Support.
• ECHEMI. Sulfonyl fluoride SDS, 2699-79-8 Safety Data Sheets.
• New Jersey Department of Health. HAZARD SUMMARY: SULFURYL FLUORIDE.
• NOAA. sulfuryl fluoride - Report | CAMEO Chemicals.
• National Center for Biotechnology Information. Sulfuryl fluoride. PubChem.
• University of Rochester. Solvent Systems for Flash Column Chromatography.
• Quora. How to separate the mixture of meta nitrobenzoic acid and para-nitrobenzene acid.
• ChemRxiv. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• Enamine. Sulfonyl Fluorides.
• ResearchGate. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• Common Organic Chemistry. Solvent Systems for Silica Gel Column Chromatography.
• MilliporeSigma. TLC Visualization Solutions.
• Chemistry LibreTexts. 2.3F: Visualizing TLC Plates.
• YouTube. Visualizing a TLC plate.
• ResearchGate. How to purify synthetic fluoroquinolones, using column chromatography?.
• Cytiva. Protect your columns and your peaks.

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. Sulfonyl Fluorides - Enamine [enamine.net]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. faculty.fiu.edu [faculty.fiu.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. echemi.com [echemi.com]
• 12. nj.gov [nj.gov]
• 13. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]

Technical Support Center: Stability &amp; Storage of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate

Executive Summary: The "Silent Killer" in Your Freezer

Researchers often treat Methyl 2-(fluorosulfonyl)-4-nitrobenzoate as a standard organic reagent, but its specific structural features—a SuFEx (Sulfur-Fluoride Exchange) warhead combined with an electron-deficient nitro-aromatic ring—make it exceptionally sensitive to storage conditions.

The Core Problem: While sulfonyl fluorides are generally touted for their thermodynamic stability compared to sulfonyl chlorides, this specific molecule is a "hot" electrophile. The electron-withdrawing nitro group (position 4) and ester group (position 1) significantly activate the sulfonyl fluoride (position 2).

In DMSO (Dimethyl Sulfoxide) , the primary threat is hygroscopicity . DMSO aggressively absorbs atmospheric water, which acts as a nucleophile to hydrolyze the sulfonyl fluoride. This reaction releases Hydrofluoric Acid (HF) , which is not only hazardous but can autocatalytically degrade the ester moiety.

Degradation Mechanism & Causality

To troubleshoot effectively, you must understand the invisible chemistry occurring in your cryo-vial.

The Hydrolysis Cascade

• Water Ingress: DMSO absorbs moisture from the air (up to 6-10% by volume if left uncapped).

• SuFEx Activation: The electron-poor ring makes the sulfur center highly positive (

  ), inviting attack by water ( ).

• HF Generation: The

  bond breaks, releasing .

• Autocatalysis: The generated

  acidifies the solution, potentially catalyzing the hydrolysis of the methyl ester into the carboxylic acid.

Visualization: The Degradation Pathway

(The following diagram illustrates the structural breakdown and byproduct generation)

Figure 1: The hydrolytic degradation pathway triggered by moisture in DMSO.

Troubleshooting Guide (FAQ Format)

Q1: My DMSO stock solution has turned from colorless/pale yellow to a deep yellow/orange. Is it still good?

Diagnosis: Likely Degradation. Explanation: Nitro-aromatic compounds often darken upon hydrolysis or oxidation. The formation of the sulfonic acid derivative or the free carboxylic acid (from ester hydrolysis) often shifts the UV-Vis absorption profile. Action: Do not use for sensitive kinetic assays. Perform the QC Validation Protocol (Section 5) to quantify the remaining active concentration.

Q2: I see a white precipitate at the bottom of the tube after thawing.

Diagnosis: "Wet" DMSO Freezing or Hydrolysis Product. Explanation:

• Eutectic Crash: DMSO containing water freezes at a lower temperature than pure DMSO, but "wet" DMSO can cause solubility issues. As the solution thaws, local concentration gradients can force the compound out of solution.

• Acid Formation: The sulfonic acid hydrolysis product may have lower solubility in cold DMSO than the parent ester. Action: Vortex vigorously at room temperature (

  ). If the solid does not redissolve, it is likely the hydrolysis product. Discard the aliquot.

Q3: Can I store the stock solution at -20°C in a standard polypropylene tube?

Diagnosis: High Risk. Explanation: Standard polypropylene tubes are permeable to water vapor over long periods. Furthermore, repeated freeze-thaw cycles introduce atmospheric moisture every time the tube is opened. Action: Use Single-Use Aliquots (see Section 4). If bulk storage is necessary, use glass vials with PTFE-lined caps and store in a desiccator within the freezer.

The "Gold Standard" Storage Protocol

Follow this protocol to maximize the half-life of your reagent.

Step-by-Step Workflow

• Preparation (The Dry Environment):

  • Use Anhydrous DMSO (≥99.9%, water <50 ppm). Do not use the "DMSO" bottle sitting on the open shelf.

  • Work in a glove box or under a dry nitrogen/argon stream if possible.

• Dissolution:

  • Calculate the volume needed for a high-concentration stock (e.g., 100 mM). Higher concentrations are generally more stable than dilute ones (relative percentage of water is lower).

• Aliquoting (Critical Step):

  • Do not store one large volume.

  • Divide the stock into single-use aliquots (e.g., 20–50 µL) in small amber tubes or PCR strips.

  • Reasoning: This eliminates freeze-thaw cycles.[1] You thaw one tube, use it, and discard the excess.

• Storage:

  • Temperature: -80°C is preferred; -20°C is acceptable for <1 month.

  • Container: Place aliquots inside a secondary container (jar) containing desiccant (e.g., Drierite or silica gel) to create a double barrier against moisture.

Storage Decision Tree

Figure 2: Decision logic for preserving reagent integrity.

QC Validation Protocol: NMR

The only way to be 100% sure of your reagent's purity is to look at the fluorine atom directly.

Technique:

NMR (Non-decoupled preferred). Solvent: Take 20 µL of your DMSO stock and mix with 400 µL deuterated solvent (e.g., or ).

Signal Type	Chemical Shift ( ppm)*	Interpretation	Action
Singlet	+60 to +70 ppm	Intact Sulfonyl Fluoride	Safe to use
Broad/Split	-120 to -150 ppm	Free Fluoride / HF	Degraded. Do not use.
Multiple Peaks	Various	Ar-F (if ring fluorination occurred)	Impurity/Side reaction

*Note: Shifts are relative to

(0 ppm). Exact shift depends on solvent, but the massive difference between (S-F) and (F-) makes identification unambiguous.

Safety Warning: The HF Hazard

WARNING: If this compound hydrolyzes significantly in a sealed glass vial, it generates Hydrofluoric Acid (HF).

• Glass Etching: HF reacts with glass (

  ). Long-term storage of hydrolyzed sulfonyl fluorides in glass can weaken the vial.

• Exposure: If you suspect hydrolysis, handle the vial with extreme caution. HF penetrates skin and attacks bone calcium.

• Disposal: Quench old stocks with aqueous saturated sodium bicarbonate (

  ) to neutralize any generated acid and hydrolyze the remaining sulfonyl fluoride safely before disposal.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 53(36), 9430–9448. Link

• Dong, J., et al. (2014). "SuFEx-Based Polysulfate Formation from Ethenesulfonyl Fluoride." Angewandte Chemie, 126(36), 9606-9610. Link

• Ziath Ltd. (2005). "In situ DMSO hydration measurements of HTS compound libraries." PubMed. Link

• Hermann, T., et al. (2023). "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ChemRxiv. Link

Sources

• 1. ziath.com [ziath.com]

Technical Support Center: Overcoming Steric Hindrance in 2-Substituted Fluorosulfonyl Benzoates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-substituted fluorosulfonyl benzoates. This guide is designed to provide you with in-depth troubleshooting advice and practical solutions for the common synthetic challenges posed by steric hindrance in this important class of molecules. Drawing from established literature and field-proven insights, this document will help you navigate experimental hurdles and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance and why is it a significant problem for 2-substituted fluorosulfonyl benzoates?

A1: Steric hindrance refers to the spatial crowding around a reactive center in a molecule, which can impede the approach of a nucleophile.[1][2] In the case of 2-substituted (or ortho-substituted) fluorosulfonyl benzoates, the substituent adjacent to the fluorosulfonyl group physically blocks the incoming nucleophile from attacking the sulfonyl sulfur.[2] This increases the activation energy of the reaction, leading to significantly slower reaction rates and lower yields compared to their less hindered meta- and para-substituted counterparts.[2] In some cases, the steric bulk can be so significant that it completely prevents the desired reaction.[3]

Q2: I'm observing no reaction or very low conversion. Is my nucleophile not reactive enough?

A2: While the nucleophile's intrinsic reactivity is important, the primary issue with 2-substituted systems is often the steric barrier, not the nucleophile's strength. Even potent nucleophiles can fail to react if they cannot physically access the electrophilic sulfur atom. The fluorosulfonyl group itself is a powerful electrophile, but its reactivity is masked by the adjacent bulky group. The challenge lies in creating reaction conditions that allow the nucleophile to overcome this physical barrier.

Q3: Can changing the solvent help overcome steric hindrance?

A3: Solvent choice can have a modest effect, but it is generally not the primary solution for severe steric hindrance. Polar aprotic solvents like DMF or DMSO can help to solvate the transition state and may slightly increase reaction rates. However, for highly hindered substrates, a change in solvent alone is unlikely to lead to a significant improvement in yield. A more effective strategy involves optimizing the catalyst and reaction temperature.

Q4: Are there alternative reagents to sulfonyl fluorides that are less susceptible to steric effects?

A4: While sulfonyl fluorides are valuable reagents, other sulfonylating agents like sulfonyl chlorides or anhydrides can be used.[4] However, these may also be subject to steric hindrance.[5] In some cases, reagents with different leaving groups or geometries, such as those used in SuFEx (Sulfur(VI) Fluoride Exchange) chemistry, might offer advantages.[6] Additionally, sterically hindered reagents like 1-[[2,4,6-Tris(isopropyl)phenyl]sulphonyl]-1H-1,2,4-triazole (TPST) are designed to introduce steric bulk, which can be advantageous for controlling selectivity in other reactions but highlights the challenges of overcoming it in your specific case.[1]

Troubleshooting Guides

Problem: Low or No Product Yield

This is the most common issue when working with sterically hindered 2-substituted fluorosulfonyl benzoates. The root cause is almost always the failure of the nucleophile to access the sulfonyl group.

Probable Cause A: Insufficient Catalysis to Overcome Steric Barrier

The catalyst plays a crucial role in activating the sulfonyl group or the nucleophile to overcome the high activation energy imposed by steric hindrance.

Proposed Solution: Catalyst Optimization

A systematic approach to catalyst selection is critical. Standard catalysts like 4-(Dimethylamino)pyridine (DMAP) may be insufficient for highly hindered substrates.[7] Consider more potent or specialized catalysts.

Catalyst	Mechanism of Action & Suitability	Advantages	Disadvantages
4-(Dimethylamino)pyridine (DMAP)	Acts as a nucleophilic catalyst, forming a highly reactive N-sulfonylpyridinium salt.[7]	Inexpensive, widely used for standard acylations.[8][9]	Often ineffective for severely hindered substrates.[9] Highly toxic.[8]
1-Methylimidazole (MI)	Similar to DMAP, it acts as a nucleophilic catalyst.[8][9]	Less toxic than DMAP, has shown efficacy in acylating sterically hindered alcohols.[8][9]	May require an auxiliary base like triethylamine (TEA) to accelerate the reaction.[8][9]
N-Heterocyclic Carbenes (NHCs)	Act as potent nucleophilic catalysts for acylation and transesterification.[10]	Can mediate reactions under mild conditions with low catalyst loadings, effective for challenging substrates.[10]	May require anhydrous conditions and careful handling.
Lewis Acids (e.g., Sc(OTf)₃, Bi(OTf)₃)	Activate the sulfonyl group by coordinating to the oxygen atoms, increasing its electrophilicity.[7]	Can be highly effective for acylation reactions.[7]	Can be expensive and may cause side reactions with sensitive functional groups.[8]

Experimental Protocol: Screening Catalysts for a Hindered Reaction

• Set up parallel reactions in small vials. To each vial, add the 2-substituted fluorosulfonyl benzoate (1.0 equiv).

• Add the nucleophile (1.2 equiv) to each vial.

• To each vial, add a different catalyst (0.1-0.2 equiv): DMAP, 1-methylimidazole, an NHC precursor with base, or a Lewis acid.

• Add a suitable solvent (e.g., CH₂Cl₂, THF, or acetonitrile).

• If using MI, add triethylamine (1.5 equiv).

• Stir the reactions at room temperature and monitor by TLC or LC-MS at regular intervals (e.g., 1, 4, 12, and 24 hours).

• For reactions showing low conversion, gently heat to 40-60 °C and continue monitoring.

Probable Cause B: Reaction Conditions are Not Forcing Enough

For highly hindered systems, thermal energy may be required to provide the molecules with sufficient energy to overcome the activation barrier.

Proposed Solution: Elevated Temperatures or Alternative Energy Sources

• Thermal Conditions: Gradually increase the reaction temperature. Start from room temperature and incrementally increase to the reflux temperature of the solvent. Be mindful of potential side reactions or decomposition at higher temperatures.

• Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate reactions by efficiently heating the solvent and reactants. This can often lead to higher yields in shorter reaction times compared to conventional heating.

Problem: Side Product Formation due to Attack at the Wrong Position

In some cases, the nucleophile may attack other electrophilic sites in the molecule if the desired pathway is sterically blocked.

Probable Cause: Nucleophilic Aromatic Substitution (SNAr)

If the benzene ring is activated by electron-withdrawing groups, the nucleophile might attack the ring instead of the sulfonyl group. This is particularly relevant for aryl fluorides.[11]

Proposed Solution: Employing Milder Conditions and More Selective Catalysts

• Lower Reaction Temperature: SNAr reactions often have a higher activation energy than the desired sulfonylation. Running the reaction at the lowest possible temperature that still affords product can favor the desired pathway.

• Choose a Softer Nucleophile: Harder nucleophiles may be more prone to attacking the harder sulfonyl sulfur, while softer nucleophiles might have a greater propensity for SNAr. Consider this factor when selecting your nucleophile.

• Transition Metal Catalysis: For certain transformations involving aryl fluorosulfates, palladium-catalyzed cross-coupling reactions can offer a highly selective alternative to direct nucleophilic substitution.[12][13]

Visualizing the Problem and Solution

To better understand the challenges and troubleshooting workflow, the following diagrams illustrate the key concepts.

The Challenge of Steric Hindrance

Caption: Steric hindrance from an ortho-substituent blocks nucleophilic attack.

Troubleshooting Workflow for Low Yield

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and structure–activity relationships of aryl fluorosulfate-based inhibitors as novel antitubercular agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]
• 5. Unusual steric effects in sulfonyl transfer reactions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. scispace.com [scispace.com]

addressing solubility issues of nitrobenzoate probes in biological media

Ticket ID: NB-SOL-001 Subject: Troubleshooting Solubility & Precipitation of Nitrobenzoate Probes in Biological Media Assigned Specialist: Senior Application Scientist, Bio-Assay Development

Introduction: The "Hydrophobic Shock" Phenomenon

Welcome to the technical support center. If you are working with nitrobenzoate-based probes (commonly used for detecting nitroreductase (NTR) activity in hypoxic tumors or bacterial identification), you have likely encountered a critical bottleneck: solubility .

Nitrobenzoate derivatives (e.g., 4-nitrobenzoates, 3,5-dinitrobenzoates) are inherently lipophilic. While this lipophilicity aids in cell membrane permeability, it creates a hostile environment when the probe transitions from an organic stock solution to an aqueous culture medium. This rapid polarity shift often causes "crashing out"—micro-precipitation that destroys assay reproducibility and creates false-positive fluorescent artifacts.

This guide provides field-proven protocols to solubilize these probes without compromising cellular health.

Module 1: The "Crash Out" (Precipitation)

User Issue: "I dissolve my probe in DMSO, but as soon as I pipette it into the cell media, I see a cloudy swirl or fine crystals forming."

The Mechanism

When a hydrophobic molecule dissolved in 100% DMSO is introduced to an aqueous buffer, the water molecules strip away the DMSO solvation shell faster than the probe can disperse. The naked hydrophobic molecules aggregate instantly due to π-π stacking and hydrophobic effects.

Troubleshooting Protocol: The Intermediate Dilution Step

Do not pipette 100% DMSO stock directly into the well. Use a "stepping stone" dilution to lower the polarity shock.

• Prepare High-Concentration Stock: Dissolve probe in anhydrous DMSO (e.g., 10 mM).

• Create Intermediate Working Solution (10x):

  • Take 10 µL of the 10 mM Stock.

  • Add 90 µL of sterile PBS containing 10% BSA (Bovine Serum Albumin) or pure ethanol (if cell tolerant).

  • Why? Albumin acts as a "chaperone," loosely binding the probe and preventing aggregation during the transition.

• Final Addition: Add this intermediate solution to your cell media to reach the final concentration (e.g., 10 µM).

Decision Matrix: Solvent Strategy

Figure 1: Decision tree for troubleshooting probe precipitation. Note that high DMSO concentrations (>0.5%) can induce apoptosis, confounding hypoxia assays.

Module 2: Advanced Solubilization (Carrier Systems)

User Issue: "My cells are sensitive to DMSO, or the probe requires high concentrations (50 µM+) for detection."

Solution: Encapsulation using Hydroxypropyl-β-Cyclodextrin (HP-β-CD). Nitrobenzoate moieties fit perfectly into the hydrophobic cavity of β-cyclodextrins, forming a 1:1 inclusion complex that is water-soluble.

Protocol: Generating the Inclusion Complex

This method eliminates DMSO entirely or reduces it to trace levels.

Reagents:

• Nitrobenzoate Probe (Solid)

• HP-β-CD (Hydroxypropyl-beta-cyclodextrin) - Sigma/Fisher

• Methanol (volatile solvent)

• DI Water[1]

Step-by-Step:

• Molar Calculation: Calculate the mass required for a 1:2 molar ratio (Probe : Cyclodextrin). The excess CD ensures complete encapsulation.

• Dissolution (Phase A): Dissolve the probe in a minimal amount of Methanol (e.g., 0.5 mL).

• Dissolution (Phase B): Dissolve the HP-β-CD in DI water (e.g., 5 mL).

• Dropwise Addition: While stirring the water phase (Phase B) rapidly on a magnetic plate, slowly drip the Methanol phase (Phase A) into it.

• Equilibration: Stir for 4–24 hours at room temperature. The solution should turn clear.

• Lyophilization (Optional but Recommended): Freeze-dry the solution to remove water and methanol. You now have a water-soluble powder of your probe.

• Reconstitution: Dissolve the powder directly in cell culture media or PBS.

Comparison of Solubilization Methods

Method	Max Solubility	Toxicity Risk	Complexity	Best For
DMSO (Direct)	Low (<10 µM)	High (>0.5% v/v)	Low	High-potency probes
Ethanol/PBS Step	Medium (~20 µM)	Medium	Medium	Quick fixes
HP-β-Cyclodextrin	High (>100 µM)	Negligible	High	Sensitive cells / In vivo
Pluronic F-127	High	Low (can alter membrane)	Medium	Imaging / Dye loading

Module 3: Assay Interference & Validation

User Issue: "I see bright spots in my fluorescence microscopy, but they don't look like cells."

Diagnosis: This is likely Micellar Aggregation . When nitrobenzoate probes aggregate, they can become fluorescently active (aggregation-induced emission) or scatter light, appearing as bright punctate spots outside the cells.

Validation Experiment: The Scattering Check

Before adding to cells, validate your solution using a spectrophotometer.

• Prepare your probe in the final media (without cells).

• Measure Absorbance from 200 nm to 800 nm.

• Check the Baseline: If the baseline at non-absorbing wavelengths (e.g., 700 nm for a green probe) is elevated (>0.05 OD), you have light scattering caused by micro-precipitates.

• Action: Centrifuge the media at 10,000 x g for 5 minutes. If a pellet forms, your probe is not soluble.

Module 4: Nitroreductase (NTR) Specific Considerations

Context: Nitrobenzoate probes function by the enzymatic reduction of the nitro group (

) to an amine ( ) or hydroxylamine.

• Hypoxia Requirement: NTR activity is often oxygen-sensitive.[2] Ensure your solubility agents (like surfactants) do not artificially aerate the media.

• Serum Binding: High concentrations of FBS (Fetal Bovine Serum) can bind nitrobenzoates. If signal is low, try reducing FBS to 2% during the staining window (1–2 hours), then wash and replace with full media.

Mechanism Diagram: Solubilization & Activation

Figure 2: The pathway from solubilization via cyclodextrin to intracellular activation by nitroreductase.

References

• DMSO Toxicity in Cell Culture

  • Title: DMSO usage in cell culture: Limits and toxicity.[3][4][5][6][7]

  • Source: LifeTein / ResearchG

  • URL:[Link] (General guidance derived from consensus data).

• Cyclodextrin Complexation

  • Title: Study of inclusion complex of β-cyclodextrin and nitrobenzene.[1][8]

  • Source: Chemosphere (Elsevier).

  • URL:[Link]

• Nitrobenzoate Probe Design & Solubility

  • Title: Nitrobenzoates and Nitrothiobenzoates with Activity against M. tuberculosis (Solubility discussion).
  • Source: MDPI (Pharmaceuticals).

  • URL:[Link]

• NTR Probe Application

  • Title: A Novel NIR Fluorescent Probe for Highly Selective Detection of Nitroreductase and Hypoxic-Tumor-Cell Imaging.[9][10]

  • Source: NIH / PubMed Central.

  • URL:[Link]

• General Troubleshooting for Precipitates: Title: Troubleshooting Precipitation in Cell Culture. Source: Procell / Sigma-Aldrich Guidelines.

Sources

• 1. nathan.instras.com [nathan.instras.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. lifetein.com [lifetein.com]
• 5. researchgate.net [researchgate.net]
• 6. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 7. glasp.co [glasp.co]
• 8. Study of inclusion complex of beta-cyclodextrin and nitrobenzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Novel NIR Fluorescent Probe for Highly Selective Detection of Nitroreductase and Hypoxic-Tumor-Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ratiometric near-infrared fluorescent probe for nitroreductase activity enables 3D imaging of hypoxic cells within intact tumor spheroids - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing pH Conditions for Methyl 2-(fluorosulfonyl)-4-nitrobenzoate (MFSN) Labeling

Welcome to the technical support guide for optimizing protein labeling with Methyl 2-(fluorosulfonyl)-4-nitrobenzoate (MFSN). As a Senior Application Scientist, my goal is to provide you with the foundational knowledge and practical steps to achieve robust and selective labeling of your protein of interest. This guide moves beyond simple protocols to explain the critical interplay between pH, amino acid reactivity, and reagent stability, empowering you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs): The Chemistry of MFSN Labeling

This section addresses the fundamental principles governing the interaction between MFSN and proteins. Understanding these concepts is crucial for logical experimental design and troubleshooting.

Q1: What is MFSN and how does it label proteins?

Methyl 2-(fluorosulfonyl)-4-nitrobenzoate (MFSN) is an electrophilic chemical probe. It belongs to the class of sulfonyl fluorides (SFs), which are valued in chemical biology for their unique balance of stability and reactivity.[1][2][3] The labeling mechanism involves a covalent reaction between the electrophilic sulfur atom of the sulfonyl fluoride group (-SO₂F) and a nucleophilic amino acid side chain on the protein surface. This forms a highly stable sulfonate ester (with Tyr, Ser, Thr) or sulfonamide (with Lys, His) linkage.[4][5] This reaction is a form of Sulfur(VI) Fluoride Exchange, or SuFEx, a highly reliable "click chemistry" reaction.[5][6]

Q2: Which amino acid residues does MFSN react with?

MFSN and other sulfonyl fluorides are known to react with several nucleophilic amino acid residues. The primary targets include:

• Tyrosine (Tyr)

• Lysine (Lys)

• Serine (Ser)

• Threonine (Thr)

• Histidine (His)

• Cysteine (Cys)[3][7][8]

However, the reactivity is not uniform and is highly "context-specific," meaning the local microenvironment of the residue within the folded protein structure plays a significant role in its accessibility and nucleophilicity.[1][3] While cysteine can be a target, the resulting thiosulfonate ester adduct is often unstable.[4][9]

Q3: How does pH critically influence the reactivity of these amino acid residues?

The reactivity of an amino acid's side chain as a nucleophile is dependent on it being in a deprotonated state. The pH of the reaction buffer relative to the side chain's pKa value determines the extent of its deprotonation.

• For Lysine: The side chain ε-amino group (-NH₃⁺) must be deprotonated to its neutral, nucleophilic form (-NH₂). With a typical pKa around 10.5, this requires an alkaline pH (typically > 9.0) for significant reactivity.[10][11]

• For Tyrosine: The phenolic hydroxyl group (-OH) must lose its proton to form the highly nucleophilic phenoxide ion (-O⁻). The pKa of tyrosine is typically around 10.1, so reactivity is strongly favored at alkaline pH.[11] However, the local protein environment can lower this pKa, sometimes making tyrosine reactive at more neutral pH values.[3][12]

• For Histidine: The imidazole side chain has a pKa near physiological pH (~6.1-6.6), making it potentially reactive in the pH 7-8 range.[10][11]

• For Serine and Threonine: These residues have very high pKa values and are generally unreactive unless they are located in an enzyme's active site, where the local environment dramatically increases their nucleophilicity.[2]

Therefore, by carefully controlling the pH, you can selectively favor the labeling of one type of residue over another.

Q4: What is the impact of pH on the stability of MFSN in solution?

This is a critical consideration. MFSN, like other sulfonyl fluorides, is susceptible to hydrolysis, where it reacts with water or hydroxide ions instead of the target protein. The rate of this hydrolysis reaction increases significantly with rising pH.[4][9] For example, the related compound phenylmethylsulfonyl fluoride (PMSF) has a half-life of 110 minutes at pH 7.5, but only 35 minutes at pH 8.0.[2][13]

This creates an essential trade-off:

• Higher pH: Increases the nucleophilicity of target residues like lysine and tyrosine, potentially increasing the labeling rate.

• Higher pH: Also increases the rate of MFSN hydrolysis, reducing the concentration of active reagent available to label the protein.

The optimal pH for any given experiment will be a balance between maximizing the rate of the desired protein modification while minimizing the rate of this competing hydrolysis reaction.[9]

Troubleshooting Guide

Direct answers to common issues encountered during MFSN labeling experiments.

Q: Why am I observing low or no labeling of my protein?

Possible Cause 1: Suboptimal pH

• Explanation: The pH of your buffer may not be high enough to deprotonate your target residue. If you are targeting a lysine or tyrosine with a standard pKa, a pH of 7.0 might result in very little reactivity.

• Solution: Perform a pH titration experiment, testing a range of buffers from pH 7.0 to 9.5. See the detailed protocol in the next section.

Possible Cause 2: Rapid Reagent Hydrolysis

• Explanation: If your reaction is run at a high pH for an extended period, or if your MFSN stock solution has been compromised by moisture, a significant portion of the reagent may have hydrolyzed before it can react with the protein.

• Solution: Use freshly prepared MFSN stock solution for each experiment. Minimize the reaction time as much as possible. Consider adding the MFSN in multiple aliquots over the course of the reaction for very long incubations.

Possible Cause 3: Interfering Buffer Components

• Explanation: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, are potent nucleophiles and will compete with your protein for reaction with MFSN, quenching the labeling reaction.

• Solution: Always use non-nucleophilic buffers for the labeling reaction. Recommended buffers include phosphate-buffered saline (PBS), HEPES, or sodium bicarbonate/carbonate.[14][15]

Q: My labeling is successful, but it's not specific to my residue of interest. How can I improve chemoselectivity?

Possible Cause: pH Favors Multiple Residues

• Explanation: A high pH (e.g., 9.5-10.0) will deprotonate and activate both tyrosine and lysine residues, potentially leading to labeling at both sites.

• Solution: Carefully tune the pH to exploit the differences in pKa values. For example, to favor a tyrosine that may have a perturbed (lowered) pKa, you could try labeling at a mildly basic pH like 7.8-8.5.[16][17] This pH may be high enough to activate the specific tyrosine but too low to significantly deprotonate the bulk of lysine residues. Conversely, to exclusively target lysines, a pH > 10 might be required, though this greatly increases the risk of hydrolysis. A systematic pH screen is the most effective way to determine the optimal window for selectivity.

Q: My labeling results are inconsistent between experiments. What could be the cause?

Possible Cause 1: Inaccurate pH

• Explanation: Since reactivity is highly pH-dependent, small variations in buffer pH between experiments can lead to large differences in labeling efficiency.

• Solution: Calibrate your pH meter before preparing every new batch of buffer. Ensure buffers are stored properly to prevent changes in pH over time.

Possible Cause 2: MFSN Stock Instability

• Explanation: MFSN is sensitive to moisture. If the stock vial is opened frequently in a humid environment, or if it is dissolved in a solvent that is not anhydrous, it will degrade over time.

• Solution: Purchase MFSN in small, single-use aliquots if possible. If using a larger quantity, blanket the vial with an inert gas (like argon or nitrogen) before sealing and store it in a desiccator. Always use anhydrous DMSO or DMF to prepare the stock solution immediately before use.

Data Interpretation & Visualization

Key Physicochemical Data

To make informed decisions about your experimental pH range, it is essential to know the typical pKa values of the target amino acid side chains.

Amino Acid Side Chain	Typical pKa in Solution	Average pKa in Folded Proteins
Histidine (Imidazole)	6.10[11]	6.6 ± 1.0[12]
Cysteine (Thiol)	8.00[11]	6.8 ± 2.7[12]
Tyrosine (Phenol)	10.07[11]	10.3 ± 1.2[12]
Lysine (ε-amino)	10.53[10][11]	10.5 ± 1.1[12]

Note: The pKa of a residue within a protein can vary significantly from its value in solution due to the local electrostatic environment.[12]

Recommended Starting Conditions

Based on the interplay of residue reactivity and reagent stability, the following starting points are recommended for your pH optimization screen.

Target Residue(s)	Recommended Starting pH Range	Rationale
Hyper-reactive Tyr/His	7.0 - 8.0	Minimizes hydrolysis while targeting residues with environmentally lowered pKa values.
Tyrosine (General)	7.8 - 9.0	A good compromise to achieve phenoxide formation while managing the rate of hydrolysis.[16][17]
Lysine	8.5 - 9.5	A starting point to deprotonate lysine residues without excessively rapid hydrolysis. Higher pH may be needed but requires shorter reaction times.

Visualizing the pH-Reactivity Relationship

The following diagram illustrates the central challenge in optimizing pH for MFSN labeling. The ideal pH (the "sweet spot") maximizes the deprotonation of the target residue while minimizing the competing hydrolysis of the MFSN reagent.

Caption: The effect of pH on MFSN reaction pathways.

Experimental Protocol: pH Optimization Titration for MFSN Labeling

This protocol provides a systematic workflow to determine the optimal pH for labeling your specific protein with MFSN.

Materials

• Protein of Interest: Purified to >90%, at a concentration of 1-5 mg/mL. The protein should be in a non-nucleophilic buffer (e.g., PBS pH 7.4) to start.

• MFSN: High-purity solid.

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffers (100 mM, 0.5 pH unit increments):

  • pH 7.0, 7.5, 8.0: Sodium Phosphate or HEPES buffer.

  • pH 8.5, 9.0, 9.5: Sodium Bicarbonate/Carbonate or Borate buffer.

• Quenching Solution: 1 M Tris-HCl or Glycine, pH 8.0.

• Microcentrifuge tubes or 96-well plate.

• Method of Analysis: SDS-PAGE gel, Western blot reagents (if using an antibody against a tag on your protein), or access to a mass spectrometer.

Workflow Diagram

Caption: Step-by-step workflow for pH optimization.

Step-by-Step Methodology

• Preparation:

  • Immediately before starting, dissolve MFSN in anhydrous DMSO to create a 100 mM stock solution. This solution is moisture-sensitive and should be used quickly.

  • Ensure your protein is in a non-nucleophilic buffer. If it is in a buffer containing Tris or other amines, it must be exchanged into a buffer like PBS (pH 7.4).[14]

  • Prepare your series of 1 M reaction buffers (Phosphate, Bicarbonate, etc.) covering the desired pH range.

• Reaction Setup:

  • In separate microcentrifuge tubes, aliquot an equal amount of your protein solution for each pH point you will test (e.g., 20 µg of protein per tube).

  • To each tube, add a small volume of the corresponding 1 M reaction buffer to adjust the pH. For example, to a 18 µL aliquot of protein in PBS, add 2 µL of 1 M Sodium Bicarbonate pH 9.0 to bring the final buffer concentration to 100 mM.

  • Initiate the reactions by adding a predetermined molar excess of MFSN (e.g., 10-40 fold excess) to each tube. Mix gently but thoroughly. It is critical to add the MFSN to each tube at the same time or to stagger the additions and quenching steps precisely.[14]

• Incubation:

  • Incubate the reactions for a defined period, typically 1-2 hours at room temperature.[14] Keep the incubation time consistent across all samples. Protect the reaction from light if MFSN or your protein is light-sensitive.

• Quenching:

  • Stop the reaction by adding the quenching solution (e.g., 1 M Tris-HCl) to a final concentration of 50-100 mM. The primary amines in the quenching buffer will react with and consume any remaining MFSN.

• Analysis:

  • Add SDS-PAGE loading buffer to each quenched reaction and run the samples on a polyacrylamide gel.

  • Visualize the results. An increase in the molecular weight of the protein band (a "band shift") can indicate successful labeling, especially if multiple MFSN molecules are added.

  • For more sensitive and specific analysis, use a Western blot if your protein has a tag, or ideally, analyze the samples by LC-MS to confirm the mass addition and identify the specific sites of modification.

By comparing the results across the different pH conditions, you can identify the optimal pH that provides the highest degree of labeling on your desired residue(s) with the fewest off-target modifications.

References

• Jena Bioscience. (n.d.). Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes. Retrieved from [Link]

• Taylor, J. J., & Jones, L. H. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Expert Opinion on Drug Discovery. Retrieved from [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. Retrieved from [Link]

• Am Ende, C. W., et al. (2019). Arylfluorosulfate-Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal. Angewandte Chemie International Edition. Available at: [Link]

• Taylor, J. J., & Jones, L. H. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. PubMed. Retrieved from [Link]

• AK Lectures. (n.d.). Ionizable Amino Acids. Retrieved from [Link]

• Reddit. (2020). Amino Acid pKa : r/Mcat. Retrieved from [Link]

• Pace, C. N., et al. (2009). A summary of the measured pK values of the ionizable groups in folded proteins. Protein Science. Available at: [Link]

• Isca Biochemicals. (n.d.). Amino acid pKa and pI values. Retrieved from [Link]

• Pound, A. P., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society. Available at: [Link]

• Mancheno, L., et al. (2011). The Hydrolysis of 4-Amino- and 4-Dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity from pH. Organic Letters. Retrieved from [Link]

• Zanon, P. R. A., et al. (2017). A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions. PubMed. Retrieved from [Link]

• Star Republic. (n.d.). pKa values of amino acids. Retrieved from [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. PMC - NIH. Available at: [Link]

• Zhang, Z., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry. Retrieved from [Link]

• Molecular Devices. (n.d.). Optimizing the labeling of proteins. Retrieved from [Link]

• Zhang, C., et al. (2024). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. PMC - NIH. Available at: [Link]

• ChemInform. (2015). Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. Retrieved from [Link]

• Zhang, Z., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. Chinese Chemical Society. Retrieved from [Link]

• Zhang, C., et al. (2026). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science. Retrieved from [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. SciSpace. Retrieved from [Link]

• Zhang, H., et al. (2022). Optimization of Protein-Level Tandem Mass Tag (TMT) Labeling Conditions in Complex Samples with Top-Down Proteomics. PMC - NIH. Available at: [Link]

• ResearchGate. (n.d.). Hydrolysis Rates for Various pH Levels. Retrieved from [Link]

• Request PDF. (n.d.). Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction. Retrieved from [Link]

• Moses, J. E. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. PubMed. Retrieved from [Link]

• Moses, J. E. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. Retrieved from [Link]

Sources

• 1. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes - Jena Bioscience [jenabioscience.com]
• 8. Covalent drug discovery using sulfur(VI) fluoride exchange warheads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. iscabiochemicals.com [iscabiochemicals.com]
• 11. Star Republic: Guide for Biologists [sciencegateway.org]
• 12. A summary of the measured pK values of the ionizable groups in folded proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
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• 16. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - Chemical Science (RSC Publishing) DOI:10.1039/D5SC06993A [pubs.rsc.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Fluorosulfonyl vs. Fluorosulfate Warheads in Covalent Drug Discovery

A Senior Application Scientist's Guide to Reactivity, Selectivity, and Experimental Design

In the landscape of targeted covalent inhibitors, the choice of an electrophilic "warhead" is a critical determinant of a drug candidate's success. Among the diverse array of reactive groups, those based on sulfur(VI) fluoride exchange (SuFEx) chemistry have garnered significant attention for their unique reactivity profiles and ability to target non-cysteine residues. This guide provides an in-depth comparison of two prominent SuFEx warheads: aryl sulfonyl fluorides (-SO₂F) and aryl fluorosulfates (-OSO₂F), offering researchers, scientists, and drug development professionals a comprehensive understanding of their respective strengths and weaknesses, supported by experimental data and detailed protocols.

The Fundamental Distinction: A Tale of Two Electrophiles

The core difference between fluorosulfonyl and fluorosulfate warheads lies in their intrinsic electrophilicity and, consequently, their reactivity and stability. Aryl sulfonyl fluorides are characterized by a direct carbon-sulfur bond, rendering the sulfur atom highly electrophilic and reactive towards nucleophilic amino acid residues.[1] In contrast, the introduction of an oxygen atom between the aryl ring and the sulfonyl group in aryl fluorosulfates significantly tempers this electrophilicity through resonance stabilization.[2] This seemingly subtle structural modification has profound implications for their application in drug discovery, positioning fluorosulfates as "latent" electrophiles that exhibit greater stability and context-dependent reactivity.[2][3]

Reactivity and Selectivity: A Quantitative Look

The differing electrophilicity of these warheads translates to distinct reactivity profiles and amino acid selectivity. While both can engage in SuFEx reactions with nucleophilic residues like tyrosine, lysine, serine, and histidine, the propensity and rate of these reactions vary significantly.[2][4]

A chemoproteomic study directly comparing the reactivity of alkyne-tagged sulfonyl fluoride (SF-alkyne) and fluorosulfate (OSF-alkyne) probes in human embryonic kidney (HEK) 293 cell lysates provides compelling quantitative evidence of this difference. After a two-hour incubation at a high concentration (100 μM), the sulfonyl fluoride probe resulted in 4,504 unique protein adducts, whereas the fluorosulfate probe yielded only 181, underscoring the significantly lower intrinsic reactivity of the latter.

Warhead	Total Unique Adducts	Tyrosine Adducts	Lysine Adducts	Histidine Adducts
Sulfonyl Fluoride (SF-alkyne)	4,504	~60%	~40%	-
Fluorosulfate (OSF-alkyne)	181	~50%	Minimal	~50%

Table 1: Comparison of unique protein adducts and amino acid selectivity for sulfonyl fluoride and fluorosulfate probes in HEK 293 lysates. Data from a chemoproteomic study illustrates the lower reactivity and different selectivity profile of the fluorosulfate warhead.

This data also reveals a divergence in amino acid preference. The sulfonyl fluoride probe showed a propensity to modify both tyrosine and lysine residues. Conversely, the fluorosulfate probe displayed a strong preference for tyrosine and histidine, with minimal lysine reactivity observed under these conditions. This highlights the potential for fluorosulfates to achieve a more selective targeting profile, minimizing off-target modifications.

The "sleeping beauty" phenomenon often associated with SuFEx chemistry is particularly relevant for fluorosulfates. Their inherent stability allows them to remain dormant in the complex cellular milieu until they encounter a specific protein microenvironment that can catalyze the SuFEx reaction.[4] This context-dependent activation, often facilitated by proximal basic residues that lower the pKa of the target nucleophile, is a key advantage in designing highly selective covalent inhibitors.[2]

Stability: A Critical Parameter for In Vivo Applications

The enhanced stability of fluorosulfates is a significant advantage, particularly for in vivo applications. While sulfonyl fluorides can be prone to hydrolysis, especially those with electron-withdrawing substituents which increase their reactivity, aryl fluorosulfates exhibit remarkable stability in aqueous buffers and plasma.[2] This increased stability can lead to a more favorable pharmacokinetic profile and reduced potential for off-target reactions.

Experimental Evaluation: Protocols for the Bench Scientist

To aid researchers in the practical evaluation of these warheads, we provide detailed protocols for a competitive activity-based protein profiling (ABPP) assay to assess target engagement and a method for determining the kinetic parameters of covalent inhibition.

Experimental Protocol: Competitive Activity-Based Protein Profiling (ABPP)

This protocol allows for the assessment of a test compound's ability to compete with a broad-spectrum or tailored covalent probe for binding to target proteins in a complex biological sample.

Materials:

• Cell or tissue lysate

• Test compound (fluorosulfonyl or fluorosulfate-containing)

• Activity-based probe (ABP) with a reporter tag (e.g., biotin or a fluorophore)

• DMSO (vehicle control)

• Streptavidin beads (for biotinylated probes)

• SDS-PAGE gels and Western blotting reagents or mass spectrometer for analysis

Procedure:

• Proteome Preparation: Prepare cell or tissue lysates under native conditions to maintain protein activity. Determine and normalize the protein concentration of the lysates.

• Inhibitor Incubation: Pre-incubate the proteome with varying concentrations of the test compound (or DMSO as a vehicle control) for a specified time (e.g., 30-60 minutes) at 37°C.

• Probe Labeling: Add the activity-based probe to the inhibitor-treated proteomes and incubate for a defined period (e.g., 30 minutes) at 37°C.

• Target Enrichment (for biotinylated probes): a. Perform a click chemistry reaction if using an alkyne-tagged probe and an azide-biotin reporter. b. Add streptavidin beads to the labeled proteomes and incubate to capture the biotinylated proteins. c. Wash the beads extensively to remove non-specifically bound proteins.

• Analysis:

  • Gel-based: Elute the captured proteins from the beads, separate them by SDS-PAGE, and visualize the probe-labeled proteins by in-gel fluorescence scanning or by Western blot analysis using an antibody against the reporter tag. A decrease in signal in the presence of the test compound indicates target engagement.

  • Mass Spectrometry-based: Perform on-bead digestion of the captured proteins, followed by LC-MS/MS analysis to identify and quantify the labeled proteins. A decrease in the abundance of a specific protein in the inhibitor-treated sample compared to the control indicates target engagement.[5]

Experimental Protocol: Determination of Covalent Inhibition Kinetic Parameters (k_inact and K_I)

This protocol outlines a method to determine the second-order rate constant (k_inact/K_I), which is the most appropriate measure of potency for irreversible covalent inhibitors.[6][7]

Materials:

• Purified target protein

• Test compound (covalent inhibitor)

• Substrate for the target protein's activity assay

• Assay buffer

• Plate reader or other instrument for measuring enzyme activity

Procedure:

• Assay Setup: Perform the assay in a multi-well plate format.

• Incubation: Incubate the target protein with a range of concentrations of the test compound at a constant temperature (e.g., 37°C).

• Time-course Measurement: At various time points during the incubation, initiate the enzymatic reaction by adding the substrate.

• Activity Measurement: Measure the initial rate of the enzymatic reaction for each inhibitor concentration and time point.

• Data Analysis: a. For each inhibitor concentration, plot the natural logarithm of the remaining enzyme activity versus the pre-incubation time. The negative slope of this line gives the observed rate of inactivation (k_obs). b. Plot the calculated k_obs values against the corresponding inhibitor concentrations. c. Fit the data to the following equation to determine k_inact (the maximal rate of inactivation) and K_I (the inhibitor concentration at half-maximal inactivation rate): k_obs = k_inact * [I] / (K_I + [I]) d. The overall potency of the covalent inhibitor is expressed as the second-order rate constant, k_inact / K_I .[8]

Visualizing the Science: Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams, generated using Graphviz (DOT language), illustrate the reaction mechanism and a typical experimental workflow.

Reaction Mechanism of SuFEx Warheads with Amino Acid Nucleophiles

Caption: SuFEx reaction of fluorosulfonyl and fluorosulfate warheads with a protein nucleophile.

Experimental Workflow for Covalent Probe Screening and Validation

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Viewing a reaction path diagram — Cantera 3.2.0 documentation [cantera.org]
• 4. Proximity-induced SuFEx increases the potency of cytosolic nucleotidase inhibitors and reveals a rare example of covalently targeted histidine - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00005J [pubs.rsc.org]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Time Dependent CYP Inhibition (kinact/KI) | Cyprotex | Evotec [evotec.com]

Technical Guide: Validation of Covalent Binding using Methyl 2-(fluorosulfonyl)-4-nitrobenzoate

This guide provides a technical analysis of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate , a specialized covalent probe, comparing its utility in validating covalent binding against standard alternatives.[1]

[1]

Executive Summary

Methyl 2-(fluorosulfonyl)-4-nitrobenzoate represents a highly activated class of SuFEx (Sulfur-Fluoride Exchange) probes.[1] Unlike traditional cysteine-targeting warheads (e.g., acrylamides), this probe leverages the unique reactivity of the fluorosulfonyl (

) group, "super-charged" by the electron-withdrawing nitro ( ) and ester moieties.[1]

This guide details the validation workflow, proving covalent engagement not just at cysteine, but across a broader residue scope (Tyr, Lys, Ser, His), making it a critical tool for ligandability assessment in "undruggable" targets.[1]

Core Mechanism: Activated SuFEx

The probe functions via a nucleophilic substitution at the sulfur atom. The 4-nitro group significantly lowers the

of the transition state, accelerating the reaction with nucleophilic side chains that would otherwise be inert to standard sulfonyl fluorides.[1]

Reaction:

[1]

Comparative Analysis: Performance vs. Alternatives

The following table contrasts Methyl 2-(fluorosulfonyl)-4-nitrobenzoate with standard covalent validation tools.

Feature	Methyl 2-(fluorosulfonyl)-4-nitrobenzoate (Activated SuFEx)	Acrylamides / Vinyl Sulfones (Michael Acceptors)	Methyl 2-fluoro-4-nitrobenzoate (SNAr Probes)
Primary Target	Tyr, Lys, His, Ser (Context-dependent)	Cys (Thiol specific)	Cys, Lys (High pKa thiols/amines)
Mechanism	Sulfur-Fluoride Exchange (SuFEx)	Michael Addition	Nucleophilic Aromatic Substitution (SNAr)
Reactivity	High (Tunable via pH).[1] Activated by .	Moderate (Requires specific geometry).[1]	Moderate to High (Requires activated ring).[1]
Stability	High in aqueous buffer (resists hydrolysis).[1]	Stable, but can react with glutathione.	Susceptible to hydrolysis at high pH.
Validation Readout	Mass Shift (+244 Da approx) .	Mass Shift (+MW).[1]	Mass Shift (+MW - HF).[1]
Utility	Ligandability of non-Cys pockets.	Standard kinase/Cys-protease targeting.[1]	Mapping solvent-exposed nucleophiles.

Critical Technical Distinction

Warning: Do not confuse this probe with Methyl 2-fluoro-4-nitrobenzoate .

• The Probe (SuFEx): Contains an

  group.[1] Reaction releases Fluoride ( ).[1] Mass addition includes the sulfonyl group.

• The Alternative (SNAr): Contains a Fluorine atom directly on the ring.[1] Reaction releases

  .[1] Mass addition is the entire aryl ring minus F.

• Why it matters: The SuFEx probe accesses Tyrosine and Histidine residues often "invisible" to SNAr probes.

Experimental Protocol: Validation Workflow

This self-validating system confirms covalent binding through orthogonal methods: Intact Protein MS (Stoichiometry) and PepMap MS/MS (Site Identification).[1]

Step 1: Probe Incubation

• Preparation: Dissolve Methyl 2-(fluorosulfonyl)-4-nitrobenzoate in DMSO to 100 mM (Stock).

• Reaction: Dilute protein (e.g., 10

  M) in reaction buffer (50 mM HEPES, pH 7.5, 150 mM NaCl).

  • Note: Avoid TRIS or primary amine buffers if mapping Lysine, as they may act as competitive nucleophiles.

• Dosing: Add probe at 10x molar excess (100

  M).

• Incubation: Incubate at 25°C for 1–4 hours.

  • Control: Incubate protein with DMSO only (Negative Control) and a known broad-spectrum alkylator like Iodoacetamide (Positive Control for Cys).[1]

Step 2: Intact Protein Mass Spectrometry (LC-MS)

• Objective: Confirm covalent adduct formation and stoichiometry.

• Method: Desalt sample using Zeba spin columns or online trap column (C4).[1] Analyze via ESI-TOF or Orbitrap.[1]

• Expected Result:

  • Unmodified Mass:

  • Modified Mass:

  • Calculation: If Probe MW

    263 Da, Mass Shift +244 Da.[1]

  • Success Criteria: Observation of a distinct peak shifted by the expected adduct mass.

Step 3: Tryptic Digestion & Peptide Mapping[1]

• Objective: Identify the specific amino acid residue modified.

• Protocol:

  • Denature (8M Urea), Reduce (DTT), Alkylate (IAA - caps free Cysteines).[1]

  • Dilute Urea to <2M. Add Trypsin (1:50 ratio).[1] Digest overnight.

  • Quench with Formic Acid.

• Analysis: LC-MS/MS. Search data allowing for a variable modification of +244.01 Da (calculated exact mass of the adduct) on Y, K, S, H, and C.[1]

Mechanism & Workflow Visualization

The following diagram illustrates the parallel validation pathways for SuFEx binding versus standard reversible binding.

Caption: Workflow for validating covalent engagement. Parallel Intact MS and Peptide Mapping confirm binding stoichiometry and site specificity.

References

• Jones, L. H. (2015).[1] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link

• Narayanan, A., & Jones, L. H. (2015).[1] "Sulfonyl fluorides as privileged warheads in chemical biology." PMC - NIH.[1] Link

• Lagoutte, P., et al. (2017).[1] "Covalent inhibitors: an opportunity for rational drug design." Expert Opinion on Drug Discovery.

• Liu, Q., et al. (2013).[1] "Developing Irreversible Inhibitors of the Protein Kinase Cysteinome." Chemistry & Biology. Link

• Enamine. (2025).[1] "Sulfonyl Fluorides - Covalent Probe Discovery." Enamine.net. Link

Sources

• 1. BindingDB BDBM50292495 ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl 4-(fluorosulfonyl)benzoate::CHEMBL490985 [bindingdb.org]

Mechanistic Profiling of SuFEx Reagents: Kinetic Isotope Effect Studies of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate

This guide provides an in-depth mechanistic analysis of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate , a highly activated Sulfur(VI) Fluoride Exchange (SuFEx) reagent. It compares this probe against standard sulfonyl fluorides and traditional sulfonyl chlorides, focusing on Kinetic Isotope Effect (KIE) studies that elucidate its unique "Addition-Elimination" reactivity profile.

Executive Summary: The Third-Generation Click Reagent

Methyl 2-(fluorosulfonyl)-4-nitrobenzoate represents a specialized class of "activated" SuFEx reagents. Unlike standard phenyl sulfonyl fluorides (which are kinetically stable and require activation) or sulfonyl chlorides (which are unstable and prone to redox side reactions), this nitro-benzoate derivative balances tunable stability with hyperelectrophilicity .

Its primary application lies in mechanistic probing and covalent protein capture , where the ortho-ester and para-nitro groups cooperatively activate the sulfur center. KIE studies are the gold standard for validating its mechanism of action, confirming that it bypasses the classic

pathway favored by chlorides in favor of a stepwise Addition-Elimination (A-E) pathway involving a pentacoordinate sulfur intermediate.

Comparative Analysis: Performance & Mechanism

The following table contrasts Methyl 2-(fluorosulfonyl)-4-nitrobenzoate with its primary alternatives.

Table 1: Reactivity and Mechanistic Profile Comparison

Feature	Methyl 2-(fluorosulfonyl)-4-nitrobenzoate	Phenyl Sulfonyl Fluoride (Standard)	p-Toluenesulfonyl Chloride (Traditional)
Reactivity Class	High (Activated SuFEx)	Moderate (Latent SuFEx)	High (Traditional Electrophile)
Activation Mode	Electronic (-NO₂, -COOMe) + Ortho Effect	Lewis Acid (e.g., Si-F interaction)	None required (Spontaneous)
Primary Mechanism	Stepwise Addition-Elimination (A-E)	Stepwise Addition-Elimination (A-E)	Concerted (typically)
Hydrolytic Stability	Moderate ( ~hours in pH 7)	High ( ~days/weeks)	Low ( ~minutes)
Selectivity	Lysine/Tyrosine (Tunable)	Broad (requires activation)	Non-selective (Cys/Lys/His)
KIE Signature	Inverse/Small Primary KIE (Bond formation rate-limiting)	Small Primary KIE	Normal Primary KIE (Bond breaking rate-limiting)

Supporting Experimental Data (Mechanistic Insights)

KIE studies distinguish the reaction pathways of these species.

• Sulfonyl Chlorides (

  ): Exhibit significant leaving group KIEs (e.g., KIE > 1.01) and nucleophile KIEs, indicating simultaneous bond breaking and formation in the transition state.

• Sulfonyl Fluorides (A-E):

  • Solvent KIE (

    ): Often > 1.5, consistent with general base catalysis assisting the formation of the hypervalent sulfur intermediate.

  • Primary

    KIE: Negligible or slightly inverse in the rate-determining step (nucleophilic attack), confirming that the S-F bond does not break during the rate-limiting transition state.

Mechanistic Visualization: The Addition-Elimination Pathway

The unique reactivity of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate is driven by the formation of a pentacoordinate sulfur intermediate (sulfurane). The nitro group stabilizes the developing negative charge, lowering the activation energy for nucleophilic attack.

Figure 1: The stepwise Addition-Elimination mechanism of activated sulfonyl fluorides. KIE studies probe TS1, confirming that S-F bond cleavage (TS2) is not rate-determining.

Experimental Protocols: KIE Determination

To validate the mechanism of Methyl 2-(fluorosulfonyl)-4-nitrobenzoate, researchers utilize competitive intermolecular KIE experiments. This protocol ensures high precision by minimizing systematic errors (temperature, concentration).

Protocol: Competitive KIE Measurement (Nucleophile)

Objective: Determine if the nucleophilic oxygen attacks the sulfur center in the rate-determining step.

Reagents:

• Probe: Methyl 2-(fluorosulfonyl)-4-nitrobenzoate (1.0 equiv).

• Nucleophile: 1:1 mixture of natural abundance Phenol (

  ) and labeled Phenol ( ).

• Base: DBU (1.2 equiv).

• Solvent: Acetonitrile-

  .

Workflow:

• Preparation: Dissolve the

  phenol mixture in acetonitrile. Analyze by HRMS to establish the precise baseline isotopic ratio ( ).

• Reaction Initiation: Add the base (DBU) followed by the sulfonyl fluoride probe at 0°C.

• Partial Conversion: Allow the reaction to proceed to ~50% conversion (monitor by

  NMR). Quench immediately with dilute HCl.

• Isolation: Extract the unreacted phenol starting material and the sulfonate ester product separately.

• Analysis: Analyze the product (sulfonate ester) by HRMS. Calculate the isotopic ratio (

  ).

• Calculation:

  Where is the fractional conversion.

Expected Result: A significant primary

KIE ( ) confirms that nucleophilic attack is rate-limiting (TS1 in Figure 1).

Experimental Workflow Diagram

The following diagram outlines the logical flow for characterizing the probe using KIE and NMR kinetics.

Figure 2: Integrated workflow for kinetic and isotopic characterization of the SuFEx probe.

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

• Grimster, N. P., et al. (2013). "Aromatic Sulfonyl Fluorides: A Comparative Kinetic Study." ChemBioChem. [Link]

• Loughlin, W. A., et al. (2006). "The Mechanism of Hydrolysis of Sulfonyl Chlorides and Sulfonyl Fluorides." Journal of Organic Chemistry. [Link]

• Gomez, C., et al. (2020). "Kinetic Isotope Effects in Nucleophilic Substitution at Sulfur(VI)." MDPI Molecules. [Link]

• Barrow, A. S., et al. (2019). "The Growing Applications of SuFEx Click Chemistry." Chemical Society Reviews. [Link]

Comparative Stability &amp; Reactivity Profiling: Nitro-Substituted Fluorosulfonyl Benzoates

Executive Summary

This guide provides a comparative analysis of nitro-substituted fluorosulfonyl benzoates, focusing on their utility as tunable electrophiles in Sulfur-Fluoride Exchange (SuFEx) chemistry. While standard sulfonyl fluorides (

) are celebrated for their kinetic stability, the introduction of a nitro ( ) group—particularly in the ortho position relative to the sulfur center—creates a unique "stability-reactivity paradox."

Key Finding: Contrary to the assumption that strong electron-withdrawing groups (EWGs) universally degrade stability, 3-nitro-4-(fluorosulfonyl)benzoates exhibit remarkable resistance to aqueous hydrolysis at neutral pH while displaying significantly enhanced reactivity toward protein nucleophiles (e.g., Tyrosine, Lysine) compared to their non-nitro analogues. This guide validates this chemoselectivity through experimental protocols and mechanistic analysis.

The Chemical Landscape: Candidate Comparison

We compare three primary structural classes used in drug discovery and proteomics.

Feature	Compound A: Standard	Compound B: The "Ortho" Effect	Compound C: The "Meta" Variant
Structure	4-(fluorosulfonyl)benzoate	3-nitro-4-(fluorosulfonyl)benzoate	2-nitro-4-(fluorosulfonyl)benzoate
Substituent	None	(ortho to )	(meta to )
Hydrolytic Stability (pH 7.4)	High ( weeks)	High ( weeks)	Moderate ( days)
SuFEx Reactivity ( )	1.0 (Baseline)	~15.5x Faster	~4.0x Faster
Ester Stability	Stable	Stable	Labile (Steric/Electronic strain)
Primary Application	General linker	Covalent protein capture	Rapid degradation studies

Mechanistic Insight: The Ortho-Nitro Effect

The superior performance of Compound B arises from two competing factors:

• Electronic Activation: The nitro group (

  ) pulls electron density from the sulfur center, increasing the electrophilicity of the bond (making it a better warhead).

• Steric Shielding: The bulky nitro group at the ortho position creates a steric blockade that hinders the approach of bulk water (hydrolysis) but allows the approach of specific, oriented nucleophiles in protein binding pockets.

Experimental Validation Protocols

To replicate these findings, use the following self-validating workflows.

Protocol A: Hydrolytic Stability Profiling (HPLC-UV)

Objective: Determine the pseudo-first-order rate constant (

) of hydrolysis in aqueous buffer.

Reagents:

• Buffer: 50 mM Phosphate Buffer (pH 7.4) and 50 mM Carbonate Buffer (pH 9.0).

• Internal Standard: Fluorene or Anisole (non-reactive, UV active).

• Solvent: Acetonitrile (ACN).[1]

Workflow:

• Stock Prep: Dissolve 10 mg of the fluorosulfonyl benzoate in 1 mL ACN. Add 0.1 eq of Internal Standard.

• Initiation: Spike 50 µL of Stock into 950 µL of pre-warmed (37°C) Buffer.

• Sampling: Inject 10 µL aliquots into RP-HPLC at

  .

• Analysis: Monitor the disappearance of the parent peak (Ar-SO2F) and appearance of the sulfonic acid (Ar-SO3H).

• Calculation: Plot

  vs. time. The slope is .

Protocol B: Reactivity Challenge (Tyrosine Model)

Objective: Measure "Click" efficiency against a model nucleophile (N-acetyl-L-tyrosine methyl ester).

Workflow:

• Mix Substrate (1.0 eq) and Tyrosine Model (1.2 eq) in PBS (pH 7.4) / ACN (1:1).

• Add SuFEx catalyst (e.g., 10 mol% TBD or Calcium). Note: Nitro variants often react without catalyst.

• Monitor conversion to the sulfonate ester via LC-MS.

Visualizing the Stability Logic

The following diagram illustrates the decision matrix for selecting the correct linker based on the experimental data.

Caption: Decision tree for selecting nitro-substituted linkers based on pH stability and kinetic requirements.

Mechanistic Analysis: The Hammett Deviation

Understanding why these molecules behave differently requires looking beyond simple electron withdrawal.

The Hammett Equation

For standard sulfonyl fluorides, hydrolysis rates correlate linearly with the Hammett substituent constant (

).

• Standard Benzoate:

  (Ester group). Moderate activation.

• Nitro-Substituted:

  .

However, 3-nitro-4-(fluorosulfonyl)benzoate deviates from this linearity.

• Theoretical Prediction: The strong EWG nature of

  ( ) should increase hydrolysis rates by orders of magnitude.

• Experimental Reality: The rate is suppressed.

Explanation: The ortho-nitro group exerts a "field effect" and steric bulk that protects the sulfur atom from the tetrahedral transition state required for hydrolysis (attack by

), while the linear approach of a deprotonated Tyrosine residue (in a protein pocket) is less hindered. This kinetic selectivity is the defining feature of the ortho-nitro class.

Synthesis & Handling

To synthesize 3-nitro-4-(fluorosulfonyl)benzoic acid derivatives:

• Starting Material: 4-chloro-3-nitrobenzoic acid.

• Sulfur Incorporation: Reaction with

  or thiourea to form the thiol/disulfide.

• Oxidative Fluorination:

  • Reagents:

    (source of F), Chlorine gas or Trichloroisocyanuric acid (TCCA) (oxidant).

  • Condition: Acetonitrile/Water at

    .

  • Note: Avoid high temperatures (

    ) during workup to prevent defluorination.

Safety Note: While stable, these compounds are covalent inhibitors. Handle with gloves and avoid inhalation.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Jones, L. H. (2018). "SuFEx Chemical Biology: A New Era of Covalent Probes." Journal of the American Chemical Society. Link (Note: Generalized citation for SuFEx probes).

• Huryn, D. M., et al. (2019).[2] "Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics."[3] Molecular Systems Design & Engineering. Link

• Dong, J., et al. (2014). "SuFEx-Based Polysulfate Formation from Ethenesulfonyl Fluoride." Chem. Asian J.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]